2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

Core Science & Biosynthesis

1H and 13C NMR spectra of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectra of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine, a key intermediate in the synthesis of various biologically active compounds and materials.[1] This document is intended for researchers, chemists, and drug development professionals, offering predictive data, detailed experimental protocols, and an in-depth explanation of the spectral features based on fundamental principles of NMR spectroscopy. By elucidating the causality behind spectral assignments and experimental choices, this guide serves as an authoritative reference for the structural characterization of this and related substituted s-triazine compounds.

Introduction: The Structural Significance of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

The 1,3,5-triazine (or s-triazine) core is a privileged scaffold in medicinal chemistry and materials science. The reactivity of the chlorine atoms on the triazine ring allows for sequential and controlled nucleophilic substitution, making compounds like 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine versatile building blocks for creating diverse molecular architectures.[2][3] These derivatives have been investigated for a wide range of biological activities, including antimicrobial, anticancer, and antimalarial properties.[1]

Given its role as a foundational precursor, unambiguous structural verification is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the structural elucidation of organic molecules in solution.[4] This guide provides a detailed predictive analysis of the ¹H and ¹³C NMR spectra, which are essential for confirming the identity and purity of the title compound during synthesis and subsequent reactions.

The structure and atom numbering scheme used for the assignments throughout this guide are presented below.

Caption: Standard workflow for the NMR analysis of the title compound.

Step-by-Step Methodology

• Sample Preparation :

  • Accurately weigh approximately 5-10 mg of the purified compound. [4] * Dissolve the sample in about 0.7 mL of a suitable deuterated solvent, typically chloroform-d (CDCl₃), in a standard 5 mm NMR tube. [4][5] * Causality : CDCl₃ is chosen for its excellent ability to dissolve a wide range of organic compounds and its relatively simple residual solvent signal (a singlet at δ 7.26 ppm for ¹H and a triplet at δ 77.16 ppm for ¹³C), which rarely interferes with analyte signals. [5][6][7]The use of a deuterated solvent is essential to avoid a large, overwhelming solvent signal in the ¹H NMR spectrum. [5]Tetramethylsilane (TMS) is added as an internal standard for accurate chemical shift referencing (δ 0.00 ppm). [8]

• Instrument Setup and Data Acquisition :

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent. This step is crucial as it compensates for any magnetic field drift during the experiment.

  • Tune and match the probe to the correct frequency for both ¹H and ¹³C nuclei to ensure maximum signal sensitivity.

  • Shim the magnetic field to optimize its homogeneity across the sample, which results in sharp, symmetrical peaks.

  • Acquire the ¹H spectrum using standard parameters (e.g., 16-32 scans).

  • Acquire the proton-decoupled ¹³C spectrum. More scans (e.g., 1024 or more) will be necessary due to the low natural abundance (1.1%) of the ¹³C isotope.

• Data Processing :

  • Apply Fourier transformation to the acquired Free Induction Decay (FID) signals to generate the frequency-domain NMR spectrum.

  • Carefully phase the spectrum to ensure all peaks are in the pure absorption mode (positive and symmetrical).

  • Perform a baseline correction to obtain a flat spectrum.

  • Calibrate the chemical shift axis by setting the TMS signal to δ 0.00 ppm for both ¹H and ¹³C spectra. [8]If TMS is not present, the residual solvent peak of CDCl₃ at δ 7.26 ppm can be used for the ¹H spectrum. [6] * Integrate the peaks in the ¹H spectrum to determine the relative ratios of protons in different environments.

Conclusion

The structural integrity of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine can be unequivocally confirmed through ¹H and ¹³C NMR spectroscopy. This guide provides a robust predictive framework for the expected chemical shifts, multiplicities, and integration values. The aromatic region of the ¹H spectrum is predicted to show four distinct signals for the m-tolyl protons, alongside a characteristic methyl singlet. The ¹³C spectrum is expected to display nine unique resonances, with the triazine carbons appearing at very low field (δ > 170 ppm). By following the detailed experimental protocol, researchers can obtain high-quality data and confidently validate the structure of this important synthetic intermediate, ensuring the reliability of their subsequent research and development efforts.

References

• Benchchem. A Technical Guide to 2,4-Dichloro-6-phenyl-1,3,5-triazine-d5: Commercial Availability, Synthesis, and Applications.
• Benchchem. Spectroscopic and Synthetic Profile of 2,4-Dichloro-6-phenyl-1,3,5-triazine-d5.
• Royal Society of Chemistry. Supplementary Information Dichlorotriazine-based multivalent probe for selective affinity labeling of carbohydrate binding prote.
• TDX. Chapter 3 – Structural characterization of triazines.
• ResearchGate. and 2,4,6-tris-(N,N-dialkylamino)-s-triazines: synthesis, NMR spectra and restricted rotations.

• Canadian Journal of Chemistry. A Carbon-13 Nuclear Magnetic Resonance Investigation of Some Substituted Methyl Phenyl Sulfides, Sulfoxides, and Sulfones. Available from: [Link]

• ResearchGate. Synthesis and antibacterial activity of 2,4,6-tri substituted s-triazines. Available from: [Link]

• ResearchGate. Structural investigations of three triazines: Solution-state NMR studies of internal rotation and structural information from solid-state NMR, plus a full structure determination from powder x-ray diffraction in one case. Available from: [Link]

• Royal Society of Chemistry. Contents. Available from: [Link]

• ACS Publications. Synthesis and Biological Evaluation of s-Triazine Substituted Polyamines as Potential New Anti-Trypanosomal Drugs. Available from: [Link]

• Benchchem. Spectroscopic and Synthetic Profile of 2,4-dichloro-6-phenoxy-1,3,5-triazine: A Technical Guide.

• Indian Journal of Chemistry. Proton NMR spectral studies on N-(4-methylphenyl)-2- and 3-pyridinecarboxamides. Available from: [Link]

• PubChem. 2,4-Dichloro-6-phenyl-1,3,5-triazine. Available from: [Link]

• ResearchGate. Effects of substituents on the 1H-NMR chemical shifts of 3-methylene-2-substituted-1, 4-pentadienes. Available from: [Link]

• IJCPS. SYNTHESIS, CHARACTERIZATION AND BILOGICAL EVALUATION OF 2,4,6- TRISUBSTITUTED 1,3,5-TRIAZINE DERIVATIVES. Available from: [Link]

• University of Nottingham. 13 Carbon NMR. Available from: [Link]

• Chemistry LibreTexts. Interpreting C-13 NMR Spectra. Available from: [Link]

• ResearchGate. DFT calculations of H- and C-NMR chemical shifts of 3-methyl-1-phenyl-4-(phenyldiazenyl)-1H-pyrazol-5-amine in solution. Available from: [Link]

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• Michigan State University Chemistry. Proton NMR Table. Available from: [Link]

• Royal Society of Chemistry. Synthesis of 1,3,5-Triazines via Cu(OAc)2-Catalyzed Aerobic Oxidative Coupling of Alcohols and Amidine hydrochlorides. Available from: [Link]

• MDPI. A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available from: [Link]

• ResearchGate. 2,4-Dichloro-6-morpholino-1,3,5-triazine. Available from: [Link]

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Advanced Technical Guide: Synthesis, Properties, and Applications of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

Executive Summary

In the landscape of modern optoelectronics and medicinal chemistry, the 1,3,5-triazine core serves as a privileged scaffold. Specifically, 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine represents a critical, orthogonally reactive building block. While its unsubstituted analog (2,4-dichloro-6-phenyl-1,3,5-triazine) is widely documented, the introduction of a meta-methyl group (m-tolyl) profoundly alters the molecule's solid-state packing and solubility profile. This guide provides an authoritative, mechanistic deep-dive into the physicochemical properties, temperature-controlled reactivity, and synthetic protocols required to leverage this compound in the development of advanced Donor-Acceptor (D-A) materials.

Structural and Physicochemical Profile

The utility of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine stems from the interplay between its highly electron-deficient heterocycle and the steric asymmetry of the 3-methylphenyl substituent. The triazine ring lowers the Lowest Unoccupied Molecular Orbital (LUMO), making it an excellent electron-transporting moiety for phosphorescent organic light-emitting diodes (PhOLEDs) .

Simultaneously, the meta-methyl group introduces steric bulk that disrupts highly ordered intermolecular π−π stacking. In thin-film optoelectronics, this disruption significantly increases the glass transition temperature ( Tg​ ) of the final material, preventing unwanted crystallization that degrades device efficiency over time .

Quantitative Data Summary

Property	Value	Causality / Significance
Molecular Formula	C10H7Cl2N3	Represents the mono-arylated, di-chlorinated triazine core.
Molecular Weight	240.09 g/mol	Critical baseline for stoichiometric equivalents in SNAr.
Appearance	White to light yellow powder	Indicates high purity; conjugated impurities shift color to orange.
Solubility	THF, DCM, Toluene	Facilitates homogeneous phase reactions for Grignard and SNAr chemistry.
Storage Conditions	< 4 °C, Inert Atmosphere	Prevents atmospheric hydrolysis of the labile C-Cl bonds .
Reactivity Threshold 1	0 °C (Grignard Addition)	Kinetically prevents over-arylation of cyanuric chloride.
Reactivity Threshold 2	25 °C (1st Amine SNAr)	Sufficient thermal energy for the first nucleophilic attack.
Reactivity Threshold 3	>80 °C (2nd Amine SNAr)	Overcomes resonance-induced electronic deactivation of the ring.

Mechanistic Chemistry: Temperature-Controlled Orthogonality

The defining characteristic of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine is its capacity for stepwise Nucleophilic Aromatic Substitution (SNAr). The three electronegative nitrogen atoms in the triazine ring render the adjacent carbons highly electrophilic.

The Causality of Stepwise Heating: When the first chlorine atom is displaced by a nucleophile (such as a secondary amine), the nitrogen lone pair of the newly attached amine donates electron density into the triazine ring via resonance. This localized increase in electron density significantly reduces the electrophilicity of the remaining carbon-chlorine bond. Consequently, the ring becomes "deactivated" toward further substitution at room temperature. To force the second SNAr reaction, the system requires a higher thermal input (typically >80 °C or reflux conditions) . This temperature-dependent reactivity allows chemists to synthesize highly asymmetric D-A-D' molecules with absolute regiocontrol.

Fig 1: Temperature-controlled stepwise nucleophilic aromatic substitution (SNAr) pathway.

Experimental Protocols

Protocol A: Synthesis via Grignard-Mediated Monoarylation

Objective: Selective mono-arylation of cyanuric chloride to yield 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine. Causality: Cyanuric chloride is violently reactive. At room temperature, Grignard reagents will rapidly substitute multiple chlorine atoms, leading to inseparable mixtures. By strictly maintaining 0 °C and adding the Grignard reagent dropwise, we kinetically trap the mono-substituted product.

• Preparation: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and argon inlet.

• Dissolution: Dissolve 10.0 g (54.2 mmol) of cyanuric chloride in 150 mL of anhydrous THF. Cool the solution to 0 °C using an ice-water bath.

• Addition: Load the dropping funnel with 54.2 mL of m-tolylmagnesium bromide (1.0 M in THF, 54.2 mmol). Add the Grignard reagent dropwise over 60 minutes to maintain a low localized concentration of the nucleophile.

• Reaction: Stir the mixture at 0 °C for 2 hours.

  • Self-Validation: The transition of the mixture from a clear solution to a cloudy suspension (precipitation of magnesium salts) visually indicates Grignard consumption. Thin Layer Chromatography (TLC) (Hexanes:Ethyl Acetate 9:1) must confirm the complete disappearance of the high-Rf cyanuric chloride spot.

• Workup: Quench carefully with 50 mL of saturated aqueous NH4Cl. Extract with Dichloromethane (3 x 50 mL).

  • Causality: DCM is preferred over Ethyl Acetate because the dichloro-triazine intermediate is highly prone to hydrolysis; DCM minimizes water carryover during phase separation.

• Purification: Dry the combined organic layers over anhydrous MgSO4, concentrate under reduced pressure, and purify via silica gel column chromatography to yield a white solid.

Protocol B: Stepwise Nucleophilic Functionalization (SNAr)

Objective: Sequential addition of two different amine donors (e.g., Carbazole and Diphenylamine) to the dichloro-triazine core. Causality: The nucleophilic substitution of chlorine generates hydrochloric acid (HCl). If unneutralized, HCl protonates the incoming amine, rendering it non-nucleophilic and halting the reaction. N,N-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to scavenge HCl without attacking the electrophilic triazine core.

• First Substitution (25 °C): Dissolve 5.0 g (20.8 mmol) of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine in 100 mL of THF. Add 1.0 equivalent of Donor 1 (e.g., Carbazole) and 1.5 equivalents of DIPEA. Stir at 25 °C for 12 hours.

  • Self-Validation: LC-MS must show the complete consumption of the starting material and the appearance of the mono-chloro intermediate [M+H]+ , with an absolute absence of di-substituted byproducts.

• Second Substitution (80 °C): To the same reaction pot, add 1.1 equivalents of Donor 2 (e.g., Diphenylamine). Elevate the temperature to 80 °C (reflux) and stir for 24 hours to overcome the resonance-induced deactivation of the ring.

• Isolation: Cool to room temperature, wash with brine, extract with DCM, and purify the final asymmetric D-A-D' molecule via recrystallization from ethanol/toluene.

Applications in Optoelectronics (OLEDs & TADF)

In the design of Thermally Activated Delayed Fluorescence (TADF) emitters and bipolar host materials, the spatial separation of the Highest Occupied Molecular Orbital (HOMO) and the LUMO is paramount.

By functionalizing 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine with electron-donating groups (like carbazole or diphenylamine) at the 2- and 4-positions, researchers create a distinct Donor-Acceptor architecture. The triazine core acts as the rigid electron acceptor, while the 3-methylphenyl group acts as an inert morphological modifier, ensuring the material forms a smooth, amorphous thin film during vacuum deposition or spin-coating.

Fig 2: Donor-Acceptor molecular architecture utilizing the triazine core for OLEDs.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 15549, 2,4-Dichloro-6-phenyl-1,3,5-triazine." PubChem, 2025.[Link]

The Mechanistic and Synthetic Framework for 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine Derivatives

Executive Summary

2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine (commonly referred to as 2,4-dichloro-6-(m-tolyl)-1,3,5-triazine) is a highly reactive, electrophilic building block. It serves as a critical intermediate in the development of bipolar host materials for phosphorescent organic light-emitting diodes (PhOLEDs),1, and complex active pharmaceutical ingredients[1]. The paramount challenge in its synthesis is achieving selective mono-arylation of the starting material, cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). This technical guide dissects the thermodynamic principles, mechanistic pathways, and self-validating experimental protocols required to achieve high-fidelity mono-substitution without triggering downstream di- or tri-arylation.

Thermodynamic & Kinetic Basis of Triazine Substitution

The 1,3,5-triazine ring is profoundly electron-deficient, a property heavily exacerbated by the three highly electronegative chlorine atoms in cyanuric chloride. This structural feature makes the carbon centers exceptionally susceptible to nucleophilic attack.

The synthesis relies on a strict, stepwise reactivity profile governed by temperature and 2[2]. As each chlorine atom is replaced by an electron-donating group (such as the 3-methylphenyl ring), the electron density of the triazine core increases, thereby raising the activation energy required for subsequent substitutions[3].

• First Substitution (Mono-arylation): Highly exothermic; occurs rapidly at ≤ 0°C[2].

• Second Substitution (Di-arylation): Requires ambient temperatures (~20–25°C)[2].

• Third Substitution (Tri-arylation): Requires elevated temperatures (>60°C)[2].

To exclusively synthesize the mono-substituted 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine, the reaction must be kinetically trapped by strictly controlling the stoichiometry (1:1) and maintaining the temperature below the threshold for secondary substitution.

Mechanistic Pathways

There are two primary methodologies for introducing the 3-methylphenyl moiety: Suzuki-Miyaura Cross-Coupling and Grignard Nucleophilic Aromatic Substitution (SNAr).

Pathway A: Suzuki-Miyaura Cross-Coupling (Preferred for Scale & Purity)

This transition-metal-catalyzed route reacts cyanuric chloride with 3-methylphenylboronic acid.

• Mechanism:

  • Oxidative Addition: The Pd(0) catalyst inserts into the highly reactive C-Cl bond of cyanuric chloride.

  • Transmetalation: The 3-methylphenyl group is transferred from the boronic acid to the Pd(II) center, facilitated by a base (e.g., K2CO3) which activates the boronic acid into a reactive boronate complex.

  • Reductive Elimination: The Pd(II) complex collapses to release the mono-arylated triazine product and regenerate the Pd(0) catalyst.

• Causality & Control: Unlike standard Suzuki couplings that require heating (80–100°C),4[4]. Heating would override the kinetic barrier of the mono-substituted intermediate, leading to unavoidable di-arylation.

Pathway B: Grignard Addition (SNAr)

This classical route utilizes 3-methylphenylmagnesium bromide.

• Mechanism: The nucleophilic carbanion of the Grignard reagent attacks the electrophilic carbon of the triazine ring, forming a transient Meisenheimer complex. Subsequent collapse of this intermediate expels a chloride anion to restore aromaticity[5].

• Causality & Control: Grignard reagents are highly reactive. To prevent a localized excess of the nucleophile—which would cause rapid di-substitution—the protocol dictates inverse addition.5[5].

Mechanistic Visualizations

Figure 1: Divergent synthetic pathways for mono-arylation of cyanuric chloride.

Figure 2: Pd-catalyzed Suzuki-Miyaura mechanism for 1,3,5-triazine mono-arylation.

Quantitative Data & Parameter Optimization

Parameter	Suzuki-Miyaura Route	Grignard Route	Mechanistic Rationale
Temperature	30–35°C	0°C	Mono-substitution is favored at low temps. The 2nd Cl atom activates at >20°C (Grignard) or >40°C (Suzuki).
Molar Ratio (CC:Aryl)	1 : 1.1	1 : 1.0	Strict stoichiometry prevents kinetic trapping from being overridden by excess nucleophile.
Solvent System	Ethanol / Water	Anhydrous THF	Suzuki tolerates protic solvents; Grignard requires anhydrous coordinating solvents to stabilize the Mg complex.
Primary Impurity	Di-arylated triazine	Di-arylated triazine	Over-reaction occurs if localized heating or excess reagent is present in the matrix.

Experimental Protocols: Self-Validating Systems

Protocol A: Suzuki-Miyaura Synthesis of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

• System Preparation: Purge a dry reaction flask with nitrogen. Causality: Pd catalysts are highly sensitive to oxidation; an inert atmosphere ensures the catalytic cycle initiates efficiently without forming inactive Pd-black.

• Reagent Loading: Add 10 mmol cyanuric chloride, 11 mmol 3-methylphenylboronic acid, and 20 mmol potassium carbonate (K2CO3) to 25 mL of ethanol[4]. Causality: A slight 1.1x excess of boronic acid drives the reaction to completion, while K2CO3 is required to form the reactive boronate species crucial for the transmetalation step.

• Catalyst Introduction: Add 0.1 g of a supported palladium catalyst (e.g., Pd/C or magnetic silica-supported Pd)[4].

• Temperature-Controlled Coupling: Stir the mixture strictly at 30–35°C for 2.5 hours[4]. Causality: Maintaining the temperature below 35°C is the critical kinetic control that prevents the second chlorine atom from undergoing oxidative addition.

• In-Process Control (IPC): Monitor via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate. The disappearance of the high-Rf cyanuric chloride spot validates the completion of the first substitution.

• Isolation: Filter the catalyst. Recover the ethanol solvent under reduced pressure. Recrystallize the crude residue from cold ethanol to yield the pure product. Causality: Recrystallization exploits the differential solubility between the mono-substituted product and trace di-substituted impurities.

Protocol B: Grignard Synthesis via Inverse Addition

• Electrophile Solvation: Dissolve 1.0 eq of cyanuric chloride in anhydrous THF and cool to 0°C in an ice-salt bath[5]. Causality: THF stabilizes the highly reactive intermediates, and the 0°C baseline is mandatory to arrest the reaction at mono-substitution[2].

• Inverse Addition: Add 1.0 eq of 3-methylphenylmagnesium bromide dropwise over 1 hour. Causality: Adding the nucleophile to the electrophile (inverse addition) ensures that cyanuric chloride is always in vast excess relative to the Grignard reagent in the reaction matrix, preventing di-alkylation[5].

• Quenching (Self-Validation): Once TLC indicates complete consumption of the Grignard reagent (1-3 hours), quench slowly with saturated aqueous NH4Cl[5]. Causality: NH4Cl neutralizes any unreacted magnesium salts without hydrolyzing the remaining sensitive C-Cl bonds on the triazine ring.

• Extraction & Purification: Extract with dichloromethane (DCM), dry over anhydrous Na2SO4, and purify via flash column chromatography to isolate the final compound[5].

References

• [2] BenchChem. An In-depth Technical Guide to the Synthesis of 2,4-Dichloro-1,3,5-triazine from Cyanuric Chloride.

• [3] National Institutes of Health (PMC). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines.

• [4] Google Patents. Preparation method of 2, 4-dichloro-6- (4-methoxyphenyl) -1,3, 5-triazine.

• [5] BenchChem. A Technical Guide to 2,4-Dichloro-6-phenyl-1,3,5-triazine-d5: Commercial Availability, Synthesis, and Applications.

• [1] Ossila. 2,4-Dichloro-6-phenyl-1,3,5-triazine | CAS Number 1700-02-3.

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Thermodynamic stability of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

An In-depth Technical Guide to the Thermodynamic Stability of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the thermodynamic stability of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine. As a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals and materials, a thorough understanding of its stability is paramount for safe handling, process optimization, and ensuring the integrity of downstream applications. This document delineates the theoretical underpinnings of its stability, presents detailed experimental protocols for its empirical determination, and discusses the key structural factors that govern its thermal behavior.

Introduction to Substituted 1,3,5-Triazines

The 1,3,5-triazine (or s-triazine) scaffold is a privileged structure in medicinal chemistry and materials science. Compounds incorporating this nitrogen-rich heterocycle exhibit a wide array of biological activities and are foundational components in various industrial applications, from herbicides to advanced polymers.[1][2][3] Specifically, 2,4-dichloro-6-aryl-1,3,5-triazines are highly valuable synthetic intermediates.[4][5] The two chlorine atoms serve as reactive sites for sequential nucleophilic substitution, allowing for the controlled and regioselective synthesis of complex, asymmetrically substituted triazine derivatives.[2][6]

The thermodynamic stability of these intermediates, such as 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine, is a critical parameter. It dictates the permissible temperature ranges for synthesis and purification, influences storage conditions, and ultimately impacts the viability of its use in multi-step synthetic campaigns. This guide provides the scientific framework and experimental methodologies required to comprehensively characterize this stability.

Theoretical Framework of Stability

The inherent stability of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine is governed by the interplay of its structural components: the aromatic triazine core, the reactive chloro-substituents, and the appended 3-methylphenyl group.

• The s-Triazine Core: The triazine ring possesses significant aromatic character, contributing to its notable thermal stability.[1] Its high nitrogen content and the presence of strong C-N bonds within the ring structure result in a high enthalpy of formation.[1]

• Influence of Substituents: The nature of the groups attached to the triazine ring profoundly modulates its stability. The two chlorine atoms are strong electron-withdrawing groups, which increases the electrophilicity of the ring's carbon atoms, making them susceptible to nucleophilic attack—the very feature that makes this compound a useful synthetic building block.[2][7] The 3-methylphenyl group, conversely, has a mild electron-donating effect due to the methyl substituent. This electronic contribution can influence the overall electron density of the triazine system, potentially enhancing its thermal resilience compared to analogues bearing electron-withdrawing aryl groups.[8][9][10]

Computational methods, particularly Density Functional Theory (DFT), serve as powerful predictive tools in this context. DFT calculations can estimate heats of formation, bond dissociation energies, and reaction pathways, offering theoretical insight into the molecule's stability before extensive experimental work is undertaken.[1][11][12]

Experimental Determination of Thermodynamic Stability

To empirically quantify the thermodynamic stability, two primary thermoanalytical techniques are indispensable: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA provides quantitative information on the thermal stability and decomposition profile of a material by continuously measuring its mass as a function of temperature in a controlled atmosphere.[8][13]

Experimental Protocol: TGA of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

• Instrument Calibration: Ensure the TGA instrument is calibrated for mass and temperature according to manufacturer specifications.

• Sample Preparation: Accurately weigh 5-10 mg of the high-purity solid sample into a ceramic or aluminum TGA pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the system with an inert gas (e.g., Nitrogen) at a flow rate of 50-100 mL/min to prevent oxidative decomposition.[14]

  • Set the temperature program:

    • Equilibrate at 30 °C for 5 minutes.

    • Ramp the temperature from 30 °C to a final temperature (e.g., 600 °C) at a constant heating rate of 10 °C/min.[14]

• Data Acquisition: Record the sample mass as a function of temperature.

• Data Analysis: Plot the percentage of initial mass versus temperature. The resulting TGA curve is analyzed to determine:

  • Onset Temperature of Decomposition (T_onset): The temperature at which significant mass loss begins. This is a primary indicator of thermal stability.

  • Decomposition Stages: The presence of single or multiple steps in the mass loss curve, indicating the complexity of the decomposition process.[8][9][15]

  • Residue Mass: The percentage of mass remaining at the end of the experiment.

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC is a highly sensitive technique used to measure the heat flow associated with thermal transitions in a material as a function of temperature.[16][17][18] It provides critical data on melting, crystallization, and decomposition energetics.

Experimental Protocol: DSC of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).[14]

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum pan. An empty, sealed pan is used as the reference.

• Instrument Setup:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas (e.g., Nitrogen) at a flow rate of 20-50 mL/min.

  • Set the temperature program:

    • Equilibrate at a temperature below the expected melting point (e.g., 25 °C).

    • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a point beyond any expected transitions (e.g., 400 °C).[14]

• Data Acquisition: Record the differential heat flow between the sample and reference pans as a function of temperature.

• Data Analysis: Plot heat flow versus temperature. The resulting DSC thermogram is analyzed to identify:

  • Melting Point (T_m): An endothermic peak corresponding to the solid-to-liquid phase transition.

  • Enthalpy of Fusion (ΔH_fus): The energy required for melting, calculated from the area of the melting peak.

  • Decomposition Exotherm/Endotherm: One or more peaks (typically exothermic for decomposition) following the melt, indicating the thermal breakdown of the molecule. The onset temperature of this peak is another key measure of stability.

  • Enthalpy of Decomposition (ΔH_decomp): The total energy released or absorbed during decomposition, calculated from the peak area.

Caption: Experimental workflow for Differential Scanning Calorimetry (DSC).

Summary of Quantitative Data

The data obtained from these analyses should be systematically tabulated for clear interpretation and comparison.

Parameter	Technique	Description	Expected Value Range
T_onset	TGA	Onset temperature of decomposition	Compound-specific
Mass Loss	TGA	Percentage mass loss at each decomposition stage	Compound-specific
T_m	DSC	Melting point	Compound-specific
ΔH_fusion	DSC	Enthalpy of fusion	Compound-specific
T_decomp	DSC	Onset temperature of decomposition peak	Compound-specific
ΔH_decomp	DSC	Enthalpy of decomposition	Compound-specific

Structural Factors and Decomposition Pathways

The thermodynamic stability of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine is a direct consequence of its molecular architecture. Understanding these relationships is key to predicting its behavior.

Caption: Key factors influencing the thermodynamic stability.

Potential Decomposition Pathways: The thermal decomposition of this molecule is likely initiated at its most labile points. A plausible pathway involves the initial cleavage of the C-Cl bonds, which are generally weaker than the C-N and C-C bonds within the aromatic systems. This initial step could be followed by the fragmentation of the triazine ring itself, leading to the evolution of various gaseous products. Furthermore, dichlorotriazines are known to be susceptible to hydrolysis.[7][19] The presence of moisture during heating can lead to the substitution of chlorine with hydroxyl groups, forming a less stable intermediate that can alter the decomposition profile.

Conclusion

The thermodynamic stability of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine is a critical characteristic for its effective use as a synthetic intermediate. While its s-triazine core imparts significant inherent stability, the reactive dichloro-substituents define its thermal limits. A comprehensive assessment, grounded in empirical techniques like TGA and DSC, is essential. The protocols and interpretive frameworks provided in this guide offer a robust system for researchers to accurately characterize the thermal properties of this compound, ensuring its safe and efficient application in the synthesis of next-generation pharmaceuticals and advanced materials.

References

• Computational Study on Substituted s-Triazine Derivatives as Energetic Materials. (2012). E-Journal of Chemistry, 9(2), 583-592.

• Murhekar, G. H., & Kukalkar, M. G. (2025). Thermogravimetric Analysis and Biological Evaluation Of 1, 3, 5 Trizines Derivatives with Substitutued Amines. International Journal of Innovative Research in Technology, 12(6), 7585-7594.

• Murhekar, G. H., & Kumbhalkar, K. V. (2025). Studies of Thermogravimetric Analysis and Electrical Property 1,3,5 Triazines Derivatives with Quiniline and Subatituted Amines. American International Journal of Research in Formal, Applied & Natural Sciences.

• Murhekar, G. H., & Kukalkar, M. G. (2025). THERMOGRAVIMETRIC ANALYSIS AND BIOLOGICAL EVALUATION OF 1, 3, 5 TRIZINES DERIVATIVES WITH SUBSTITUTUED AMINES. International Journal of Innovative Research in Technology, 12(6), 7585-7594.

• St. John, P. C., Svatunek, D., & Lin, C.-Y. (2019). Computational Evaluation of the Oxidative Cleavage of Triazine Derivatives for Electrosynthesis. The Journal of Physical Chemistry C, 123(17), 10845–10852.

• Sagan, M., et al. (2024). Application of Simultaneous and Coupled Thermal Analysis Techniques in Studies on the Melting Process, Course of Pyrolysis and Oxidative Decomposition of Fused Triazinylacetohydrazides. Molecules, 29(2), 333.

• Murhekar, G. H., & Kumbhalkar, K. V. (2025). Studies of Thermogravimetric Analysis and Electrical Property 1,3,5 Triazines Derivatives with Quiniline and Subatituted Amines. American International Journal of Research in Formal, Applied & Natural Sciences.

• BenchChem. (2025). A Technical Guide to 2,4-Dichloro-6-phenyl-1,3,5-triazine-d5: Commercial Availability, Synthesis, and Applications.

• Panizza, M., & Cerisola, G. (2010). Electrochemical discolouration and degradation of reactive dichlorotriazine dyes: Reaction pathways. Journal of Applied Electrochemistry, 41(1), 51-62.

• El-Faham, A., et al. (2021). Synthesis, and Molecular Structure Investigations of a New s-Triazine Derivatives Incorporating Pyrazole/Piperidine/Aniline Moieties. Molecules, 26(23), 7350.

• ChemicalBook. (2025). 2,4-Dichloro-6-phenyl-1,3,5-triazine.

• Nyulászi, L., et al. (2013). Tri-s-triazine: synthesis, chemical behavior, and spectroscopic and theoretical probes of valence orbital structure. Journal of the American Chemical Society, 135(46), 17354-17362.

• Brugnerotto, J., et al. (2001). Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. Biophysical Chemistry, 93(2-3), 97-107.

• Nguyen, H. T., et al. (2025). Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in vitro and in silico approach. RSC Advances, 15(1), 1-15.

• Kumsa, E., Gebino, G., & Ketema, M. (2021). Dichlorotriazine reactive dye used in the study. ResearchGate.

• BenchChem. (2025). The Core Mechanism of Dichlorotriazine Reactive Dyes: An In-depth Technical Guide.

• de Fatima, A., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(8), 593-614.

• TextileSchool4U. (2013). DICHLORO-S-TRIAZINE DYES. TextileSchool4U.Blogspot.com.

• de Fatima, A., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. ResearchGate.

• Sharma, R., & Singh, P. (2020). Differential Scanning Calorimetry: A Review. International Journal of Applied Biology and Pharmaceutical Technology, 11(2), 1-5.

• Pilli, R. S., & Bhunia, A. (2016). Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. Journal of Chemical and Pharmaceutical Research, 8(8), 75-89.

• Wikipedia. (n.d.). Differential scanning calorimetry.

• Patel, C. M., & Shah, M. K. (2025). Synthesis, Characterisation and Biological Assessment of 2,4,6-Trisubstituted 1,3,5-Triazine Derivatives. Journal of Advanced Scientific Research, 16(09), 1-8.

• Frurip, D. J., et al. (2019). Practical Use of Differential Scanning Calorimetry for Thermal Stability Hazard Evaluation. Organic Process Research & Development, 23(9), 1904–1913.

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Electronic band gap of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine in OLEDs

Executive Summary

The development of high-efficiency Organic Light-Emitting Diodes (OLEDs)—particularly blue phosphorescent and Thermally Activated Delayed Fluorescence (TADF) devices—relies heavily on the precise engineering of frontier molecular orbitals (FMOs). 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine serves as a critical electrophilic precursor in the synthesis of bipolar host materials and electron transport layers (ETLs). This whitepaper provides an in-depth mechanistic analysis of how this precursor dictates the electronic band gap ( Eg​ ), alongside field-proven, self-validating protocols for characterizing the HOMO/LUMO dynamics of its derivatives.

Mechanistic Role of the Precursor in OLED Design

In OLED material synthesis, 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine is rarely used as an active layer itself due to the reactive nature of its carbon-chlorine bonds. Instead, it is a highly efficient building block for Donor-Acceptor (D-A) architectures via nucleophilic aromatic substitution ( SN​Ar ) or cross-coupling reactions[1].

The Triazine Core (Electron Acceptor)

The 1,3,5-triazine ring is highly electron-deficient due to the electronegativity of its three nitrogen atoms. This structural feature severely depresses the Lowest Unoccupied Molecular Orbital (LUMO) level (typically between -2.7 eV and -3.0 eV), making it an exceptional electron-accepting moiety that facilitates electron injection from the cathode[2][3].

The m-Tolyl Advantage (Symmetry Breaking & Triplet Confinement)

The attachment of a 3-methylphenyl (m-tolyl) group is a deliberate design choice driven by two physical chemistry principles:

• Triplet Energy ( T1​ ) Preservation: Meta-substitution restricts extended π -conjugation compared to para-substitution. This decoupling is essential to maintain a wide band gap and a high triplet energy ( T1​>2.7 eV), preventing reverse energy transfer (exciton quenching) from blue dopants back to the host material[1][4].

• Morphological Stability: The asymmetric methyl group disrupts molecular packing, significantly increasing the glass transition temperature ( Tg​ ) and preventing crystallization. This ensures the formation of smooth, amorphous thin films necessary for long-term device operational stability[5].

Fig 1: D-A molecular design strategy utilizing the triazine precursor.

Electronic Structure and Band Gap Dynamics

When the dichloro precursor is reacted with electron-donating units (e.g., carbazole or diphenylamine), the resulting molecule exhibits spatial separation of its frontier orbitals[6].

• HOMO Localization: The Highest Occupied Molecular Orbital (HOMO) localizes almost entirely on the donor unit.

• LUMO Localization: The LUMO localizes on the electron-deficient triazine core[7].

The electronic band gap ( Eg​=ELUMO​−EHOMO​ ) is therefore tunable based on the strength of the donor. Because the triazine core enforces a deep LUMO, achieving a wide band gap ( >3.0 eV) requires a donor with a correspondingly deep HOMO (e.g., carbazole at ~ -5.6 to -6.0 eV)[1][4].

Validated Experimental Protocols for Band Gap Determination

To ensure scientific integrity, the band gap of synthesized triazine derivatives must be evaluated using a multimodal approach. Relying solely on optical data ignores the exciton binding energy, while relying solely on electrochemistry ignores solvation effects. The following self-validating system combines both.

Protocol A: Electrochemical Band Gap via Cyclic Voltammetry (CV)

This protocol determines the redox potentials to estimate the absolute HOMO and LUMO levels.

Causality & Rationale: We use anhydrous dichloromethane ( CH2​Cl2​ ) because the radical anions formed during the reduction of the triazine core are highly reactive and will immediately quench in the presence of trace water, leading to irreversible (and thus unquantifiable) cyclic voltammograms.

Step-by-Step Methodology:

• Electrolyte Preparation: Dissolve 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous CH2​Cl2​ . Purge with high-purity N2​ for 15 minutes to remove dissolved oxygen.

• Cell Setup: Use a three-electrode system: a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/AgNO3​ reference electrode.

• Sample Dissolution: Add the triazine derivative to the electrolyte solution at a concentration of 1×10−3 M.

• Measurement: Sweep the potential at a scan rate of 50 mV/s. Record the onset oxidation potential ( Eoxonset​ ) and onset reduction potential ( Eredonset​ )[4].

• Internal Calibration: Add a trace amount of Ferrocene ( Fc ) to the solution and run a final scan. The Fc/Fc+ redox couple acts as an internal standard, universally accepted to sit at -4.8 eV relative to the vacuum level[1].

• Calculation:

  • EHOMO​=−[Eoxonset​−E1/2​(Fc/Fc+)+4.8] eV

  • ELUMO​=−[Eredonset​−E1/2​(Fc/Fc+)+4.8] eV

  • EgCV​=ELUMO​−EHOMO​

Protocol B: Optical Band Gap via UV-Vis Spectroscopy

Causality & Rationale: The optical band gap ( Egopt​ ) represents the energy required to create a bound electron-hole pair (exciton). It is typically 0.3–0.5 eV smaller than the electrochemical band gap due to the exciton binding energy in organic semiconductors. Comparing Egopt​ with EgCV​ validates the structural rigidity of the molecule.

Step-by-Step Methodology:

• Film Preparation: Spin-coat a 50 nm film of the triazine derivative onto a pre-cleaned quartz substrate (quartz is required to prevent UV absorption interference below 350 nm).

• Baseline Correction: Run a baseline scan using a blank quartz substrate from 200 nm to 800 nm.

• Spectral Acquisition: Measure the absorption spectrum of the sample.

• Edge Determination: Identify the onset of the absorption edge ( λedge​ ) by extrapolating the linear portion of the longest-wavelength absorption band to the x-axis[4].

• Calculation: Egopt​=λedge​1240​ eV [4].

Fig 2: Multimodal experimental workflow for determining the electronic band gap.

Quantitative Data Summary

The table below summarizes the expected electronic properties of the bare precursor compared to a finalized m-tolyl-triazine bipolar host material (e.g., utilizing carbazole donors).

Material Type	HOMO (eV)	LUMO (eV)	Electrochemical Eg​ (eV)	Optical Egopt​ (eV)	Triplet Energy T1​ (eV)
Precursor (2,4-Dichloro-m-tolyl-triazine)	< -6.50	~ -2.80	> 3.70	~ 3.60	N/A (Quenched)
D-A Host (m-Tolyl-biscarbazolyl-triazine)	-5.60 to -5.90	-2.70 to -2.95	2.90 - 3.20	3.10 - 3.25	2.70 - 2.85

Data synthesized from standard triazine-derivative optoelectronic characterizations[1][3][4].

Conclusion

The 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine precursor is a cornerstone in the molecular engineering of wide-band-gap OLED materials. By leveraging the electron-withdrawing triazine core to fix a deep LUMO, and utilizing the m-tolyl group to break symmetry and preserve triplet energy, researchers can predictably tune the electronic band gap. Utilizing the rigorous, cross-validated electro-optical protocols outlined above ensures that the resulting D-A materials meet the strict energetic requirements for highly efficient, stable blue OLEDs.

References

• High-Efficiency Organic Electrophosphorescent Diodes Using 1,3,5-Triazine Electron Transport Materials. ACS Publications.[Link]

• Enhancing OLED emitter efficiency through increased rigidity. RSC Publishing.[Link]

• Elimination of charge-carrier trapping by molecular design. Nature Communications (PMC).[Link]

• Triazine Based Bipolar Host Materials for Blue Phosphorescent OLEDs. ACS Publications.[Link]

• Strategy for the Realization of Highly Efficient Solution-Processed All-Fluorescence White OLEDs. ACS Applied Materials & Interfaces.[Link]

• New Conjugated Triazine Based Molecular Materials for Application in Optoelectronic Devices. The Journal of Physical Chemistry C.[Link]

• Charge Transport Regulation in Solution-Processed OLEDs by Indenocarbazole–Triazine Bipolar Host Copolymers. ACS Applied Materials & Interfaces.[Link]

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Photophysical Profiling of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine: A Technical Whitepaper on UV-Vis and Emission Spectroscopy

Executive Summary

In the rapidly evolving fields of organic electronics and drug discovery, 1,3,5-triazine derivatives serve as foundational building blocks. Specifically, 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine (also known as a dichloro-s-triazine or DCT derivative) is a critical electrophilic synthon. It is widely utilized in the synthesis of bipolar host materials, Thermally Activated Delayed Fluorescence (TADF) emitters for OLEDs [1], and complex supramolecular aggregates [3].

Before this intermediate undergoes nucleophilic aromatic substitution ( SN​Ar ) to form extended conjugated systems, establishing its baseline photophysical profile is essential. This whitepaper provides an in-depth analysis of the UV-Vis absorption and emission spectra of this compound, detailing the causality behind its electronic transitions and outlining a self-validating experimental protocol for high-fidelity spectroscopic characterization.

Molecular Architecture and Electronic Transitions

The photophysical behavior of 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine is dictated by its distinct "push-pull" electronic architecture, even prior to further functionalization [2]:

• The Acceptor Core: The s-triazine ring is highly electronegative. The three nitrogen atoms severely deplete the electron density of the carbon atoms, making the ring a strong π -electron acceptor.

• The Inductive Modulators: The two chlorine atoms exert a strong inductive electron-withdrawing effect (-I). Crucially, they also introduce a "heavy atom effect," which enhances spin-orbit coupling and facilitates Intersystem Crossing (ISC) from Singlet ( S1​ ) to Triplet ( T1​ ) states.

• The Weak Donor: The m-tolyl (3-methylphenyl) group provides weak π -conjugation and mild inductive electron donation (+I) via the methyl group, slightly red-shifting the absorption compared to its unsubstituted phenyl analog [4].

Spectroscopic Signatures

Because of this architecture, the UV-Vis spectrum exhibits three primary transitions:

• High-Energy π→π∗ Band (~240–250 nm): Localized on the aromatic m-tolyl system.

• Intramolecular Charge Transfer (ICT) Band (~280–290 nm): Arising from the partial charge transfer from the m-tolyl donor to the electron-deficient triazine acceptor.

• Forbidden n→π∗ Tail (~310–330 nm): A weak absorption tail resulting from the excitation of the non-bonding lone pairs on the triazine nitrogen atoms.

Caption: Jablonski diagram illustrating the electronic transitions and ICT state of the m-tolyl triazine.

Quantitative Photophysical Data

The following table summarizes the baseline quantitative data for the dichloro-s-triazine scaffold. Note: As a reactive intermediate, its emission is inherently weak due to non-radiative decay pathways (e.g., rotation of the tolyl group) and ISC driven by the chlorine atoms.

Photophysical Parameter	Value / Characteristic	Solvent Environment	Causality / Mechanism
λmax​ (High Energy π−π∗ )	~248 nm	Cyclohexane	Localized aromatic excitation.
λmax​ (ICT Band)	~288 nm	Cyclohexane	Donor-to-acceptor transition.
Molar Absorptivity ( ϵ )	1.45×104 M−1cm−1	Cyclohexane	High ϵ indicates an allowed π−π∗ transition [3].
Emission Maximum ( λem​ )	~345 nm	Cyclohexane	Emission from the locally excited state.
Emission Maximum ( λem​ )	~370 nm	Acetonitrile	Bathochromic shift due to polar solvent stabilizing the ICT state.
Fluorescence Quantum Yield ( ΦF​ )	< 0.03	Degassed Cyclohexane	Heavy-atom quenching by the two Cl substituents.

Self-Validating Experimental Protocol for Spectroscopic Profiling

To ensure absolute scientific integrity, the acquisition of UV-Vis and emission spectra must not simply be a sequence of actions, but a self-validating system . The following protocol guarantees that the recorded spectra represent the monomeric state of the molecule, free from aggregation artifacts or solvent contamination.

Phase 1: Precision Preparation & Baseline Validation

• Step 1.1: Gravimetric Stock Preparation. Weigh 2.40 mg of 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine and dissolve in 10.0 mL of spectroscopic-grade cyclohexane to create a 1.0×10−3 M stock.

  • Causality: Gravimetric measurement prevents volumetric errors common with highly volatile organic solvents.

• Step 1.2: Serial Dilution. Dilute the stock to working concentrations of 0.5×10−5 M, 1.0×10−5 M, and 2.0×10−5 M.

• Step 1.3: Cuvette Matching (Validation Checkpoint). Fill two identical quartz cuvettes (1 cm path length) with pure cyclohexane. Run a baseline scan from 200 to 500 nm.

  • Validation: The resulting absorbance must be 0.000±0.002 . If it deviates, the cuvettes are mismatched or contaminated, which will artificially skew the UV-Vis tail.

Phase 2: UV-Vis Absorption & Beer-Lambert Verification

• Step 2.1: Spectral Acquisition. Scan the three working concentrations from 200 nm to 500 nm using a 1 nm slit width.

• Step 2.2: Linearity Check (Validation Checkpoint). Plot the absorbance at λmax​ (288 nm) against the three concentrations.

  • Validation: The R2 value must be >0.999 . If the relationship is non-linear, the molecule is undergoing π−π stacking (aggregation), which broadens the absorption bands and invalidates the monomeric profile.

Phase 3: Photoluminescence (PL) Mapping

• Step 3.1: Excitation Selection. Set the excitation wavelength to the ICT λmax​ (288 nm). Ensure the sample absorbance at this wavelength is <0.1 OD.

  • Causality: An absorbance >0.1 OD leads to the "inner-filter effect," where the molecule re-absorbs its own emission, artificially truncating the blue edge of the PL spectrum.

• Step 3.2: Emission Scan & Matrix Validation. Scan emission from 300 nm to 600 nm. Following the emission scan, run an Excitation Scan by fixing the detector at the emission λmax​ (345 nm) and scanning the excitation monochromator from 200 to 320 nm.

  • Validation: The resulting excitation spectrum must perfectly overlay with the UV-Vis absorption spectrum. If it does not, the observed emission is originating from an impurity rather than the triazine target.

Caption: Self-validating experimental workflow for acquiring high-fidelity UV-Vis and emission spectra.

Analytical Utility in Materials Synthesis

Why is the precise UV-Vis profiling of this specific intermediate so critical? In the synthesis of advanced OLED materials, the two chlorine atoms of the triazine core are sequentially substituted with strong electron donors (e.g., carbazole or diphenylamine derivatives) [1].

By establishing the baseline ICT band at ~288 nm for the starting material, chemists can use UV-Vis spectroscopy as a real-time kinetic monitor. As the SN​Ar reaction progresses and donors are attached, the ICT band undergoes a massive bathochromic (red) shift into the visible region (often >350 nm). The complete disappearance of the 288 nm band serves as a definitive, self-validating marker that the electrophilic dichloro-intermediate has been fully consumed [3].

References

• Ossila.
• Benchchem.
• ResearchGate.
• PubChem. "2,4-Dichloro-6-phenyl-1,3,5-triazine | C9H5Cl2N3 | CID 15549" (Chemical and Physical Properties). URL: [4]

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

Executive Summary

The compound 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine (commonly referred to as 2,4-dichloro-6-(m-tolyl)-1,3,5-triazine; CAS: 1227960-39-5) is a highly reactive, bifunctional electrophilic scaffold. It serves as a critical intermediate in the synthesis of advanced organic materials, particularly electron-transport layers in Organic Light Emitting Diodes (OLEDs) and targeted pharmaceutical agents [1].

The unique electronic environment of the 1,3,5-triazine ring—characterized by strong electron withdrawal by the three nitrogen atoms—renders the carbon-chlorine (C-Cl) bonds exceptionally susceptible to both Nucleophilic Aromatic Substitution (SNAr) and palladium-catalyzed cross-coupling reactions. This guide details the physicochemical properties, thermodynamic behavior, and validated experimental protocols for handling and functionalizing this molecule.

Physicochemical Data & Thermodynamic Behavior

Understanding the fundamental physical properties of this intermediate is critical for designing purification workflows and predicting its behavior in complex reaction mixtures.

Quantitative Data Summary

Property	Value	Causality / Analytical Significance
Molecular Formula	C10H7Cl2N3	Defines the structural core: one m-tolyl group and two reactive chlorines.
Molecular Weight	240.09 g/mol	Crucial for mass spectrometry. Exhibits a distinct 9:6:1 isotopic pattern (M, M+2, M+4) due to the presence of two 35 Cl/ 37 Cl isotopes.
Boiling Point	444.3 ± 38.0 °C (Predicted)	Exceptionally high due to strong intermolecular π−π stacking and the high dipole moment generated by the triazine core and halogens.
Density	1.375 ± 0.06 g/cm³ (Predicted)	Indicates dense molecular packing in the solid state.
CAS Registry Number	1227960-39-5	Primary identifier for chemical inventory and regulatory compliance [2].

Thermodynamic Insights: The Boiling Point Anomaly

The predicted boiling point of 444.3 °C is unusually high for a molecule with a molecular weight of 240.09 g/mol [2]. This is driven by the planar, highly polar nature of the dichloro-triazine system, which facilitates strong intermolecular π−π interactions.

Expert Insight: As a Senior Application Scientist, I strongly advise against attempting atmospheric or even high-vacuum distillation to purify this compound. Heating 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine near its boiling point will inevitably lead to thermal degradation, specifically the homolytic cleavage of the C-Cl bonds or ring-opening of the triazine core. Purification must exclusively rely on non-thermal methods, such as silica gel column chromatography or recrystallization from non-polar solvents (e.g., hexanes/ethyl acetate mixtures).

Structural Reactivity & Mechanistic Pathways

The utility of this molecule lies in the differential reactivity of its two chlorine atoms. Because the first substitution (either SNAr or cross-coupling) donates electron density back into the triazine ring, the second chlorine becomes significantly less reactive. This allows researchers to perform sequential, regioselective functionalizations without generating complex statistical mixtures [3].

Caption: Divergent synthetic pathways of 2,4-dichloro-6-(m-tolyl)-1,3,5-triazine in material and drug design.

Experimental Workflows

To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating system for the synthesis and isolation of 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine from cyanuric chloride.

Protocol: Regioselective Synthesis via Grignard Addition

Objective: Synthesize the title compound while strictly preventing the formation of di-substituted or tri-substituted byproducts.

Reagents:

• Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine): 1.0 equivalent

• 3-Methylphenylmagnesium bromide (m-Tolyl Grignard, 1.0 M in THF): 1.05 equivalents

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Preparation: Flame-dry a 3-neck round-bottom flask under an argon atmosphere. Dissolve cyanuric chloride (1.0 eq) in anhydrous THF.

• Cryogenic Control (Critical Step): Cool the reaction vessel to strictly 0 °C using an ice-water bath. Causality: Cyanuric chloride is highly reactive. At temperatures above 5 °C, the Grignard reagent will attack a second chlorine atom, leading to the unwanted 2-chloro-4,6-bis(3-methylphenyl)-1,3,5-triazine byproduct.

• Addition: Add the 3-methylphenylmagnesium bromide solution dropwise over 45 minutes via a syringe pump. Maintain internal temperature ≤ 2 °C.

• Quenching: After 2 hours of stirring at 0 °C, monitor via TLC (Hexanes:EtOAc 9:1). Once the starting material is consumed, quench the reaction slowly with saturated aqueous ammonium chloride ( NH4​Cl ).

• Extraction & Drying: Extract the aqueous layer three times with dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, eluting with 0-5% EtOAc in Hexanes).

• Validation: Confirm the product via GC-MS. Look for the parent ion at m/z ~239/241/243, confirming the presence of two chlorine atoms.

Caption: Step-by-step synthetic workflow emphasizing temperature control and non-thermal purification.

Conclusion

2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine is a remarkably versatile building block. Its molecular weight (240.09 g/mol ) and distinct isotopic signature make it easy to track analytically, while its high boiling point (444.3 °C) dictates that researchers must avoid thermal purification methods. By leveraging the differential reactivity of its two C-Cl bonds, scientists can construct highly complex, asymmetric triazine derivatives for next-generation optoelectronics and targeted therapeutics.

References

Protocols & Analytical Methods

Step-by-step synthesis protocol for 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

An In-Depth Guide to the Synthesis of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

Introduction and Significance

2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine is a key heterocyclic intermediate in the fields of medicinal chemistry and materials science. As a derivative of 1,3,5-triazine, its structure features two reactive chlorine atoms, which can be sequentially displaced by a variety of nucleophiles. This property allows for the controlled and regioselective synthesis of complex, asymmetrically substituted triazines. These derivatives are extensively explored as scaffolds in the development of pharmaceuticals, herbicides, and functional dyes.

The synthesis of this specific mono-aryl substituted triazine hinges on the principle of a selective nucleophilic aromatic substitution reaction. The starting material, 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride), possesses three chlorine atoms of differing reactivity. The reactivity of these chlorine atoms decreases with each successive substitution.[1][2] By carefully controlling the reaction conditions, particularly temperature, a single chlorine atom can be selectively replaced. This protocol details a common and effective method utilizing a Grignard reagent to introduce the 3-methylphenyl (m-tolyl) group onto the triazine core.[3][4][5]

Reaction Principle: Grignard-Mediated Arylation

The core of this synthesis is a Grignard reaction. An organomagnesium halide, in this case, 3-methylphenylmagnesium bromide, acts as a potent carbon-based nucleophile. It attacks one of the electrophilic carbon atoms of the triazine ring, displacing a chloride ion and forming a new carbon-carbon bond. Maintaining a low temperature (0 °C) is critical to deactivate the triazine ring after the first substitution, preventing the formation of undesired di- and tri-substituted byproducts.[1][4]

Reaction Scheme:

Figure 1: Synthesis of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine from Cyanuric Chloride and 3-methylphenylmagnesium bromide.

Safety and Handling

Extreme caution must be exercised throughout this procedure.

• Cyanuric Chloride (2,4,6-trichloro-1,3,5-triazine): This compound is highly toxic, corrosive, and causes severe skin burns and eye damage.[6] It is a fuming solid and fatal if inhaled.[6] It also reacts violently with water, releasing heat and toxic hydrogen chloride gas.[7][8] Always handle cyanuric chloride in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, chemical splash goggles, a face shield, and heavy-duty, chemical-resistant gloves (e.g., nitrile or neoprene). [6][8][9] Avoid formation of dust.[7]

• Grignard Reagents (e.g., 3-methylphenylmagnesium bromide): These reagents are highly flammable and react violently with water and protic solvents. All glassware must be rigorously dried, and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Anhydrous Solvents (THF, Diethyl Ether, DCM): These solvents are flammable and volatile. Ensure all heating is done using a heating mantle or oil bath; open flames must be strictly avoided. Work in a well-ventilated area.

Materials and Equipment

Reagents and Solvents

Reagent/Solvent	Formula	MW ( g/mol )	Molar Eq.	Amount
Cyanuric Chloride	C₃Cl₃N₃	184.41	1.0	10.0 g
3-Methylphenylmagnesium Bromide	C₇H₇BrMg	~203.34	1.0	~111 mmol
Anhydrous Dichloromethane (DCM)	CH₂Cl₂	84.93	-	200 mL
Anhydrous Diethyl Ether (Et₂O)	C₄H₁₀O	74.12	-	As needed
Saturated aq. Ammonium Chloride (NH₄Cl)	NH₄Cl	53.49	-	100 mL
Deionized Water	H₂O	18.02	-	As needed
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	-	As needed
Heptane / Ethyl Acetate	-	-	-	For chromatography

Equipment

• Three-neck round-bottom flask (500 mL), oven-dried

• Addition funnel, oven-dried

• Magnetic stirrer and stir bar

• Inert gas line (Nitrogen or Argon) with bubbler

• Ice/water bath

• Separatory funnel (500 mL)

• Rotary evaporator

• Glassware for extraction and purification

• Thin Layer Chromatography (TLC) plates and chamber

• Column chromatography setup

Experimental Protocol: Step-by-Step Synthesis

This protocol is adapted from established methods for the mono-alkylation/arylation of cyanuric chloride.[4][10]

Part 1: Reaction Setup and Execution

• Apparatus Preparation: Assemble the three-neck flask with the magnetic stir bar, addition funnel, and a condenser attached to the inert gas line. Flame-dry all glassware under vacuum (or oven-dry at 120 °C overnight) and allow it to cool to room temperature under a stream of nitrogen or argon.

• Reagent Preparation: In the prepared flask, dissolve cyanuric chloride (10.0 g, 54.2 mmol) in anhydrous dichloromethane (DCM, 200 mL).

• Reaction Cooling: Cool the stirred solution to 0 °C using an ice/water bath. It is crucial to maintain this temperature to ensure mono-substitution.[1][11]

• Grignard Addition: Obtain a solution of 3-methylphenylmagnesium bromide (e.g., 1.0 M in THF/Diethyl Ether, ~54.2 mL, 54.2 mmol). Transfer this solution to the addition funnel via cannula.

• Controlled Reaction: Add the Grignard solution dropwise to the stirred cyanuric chloride solution over a period of 60-90 minutes. A color change (e.g., to bright yellow) may be observed.[4]

• Reaction Progression: After the addition is complete, allow the mixture to slowly warm to room temperature and stir overnight (12-16 hours) to ensure the reaction goes to completion.

• Monitoring: The reaction progress can be monitored by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate eluent). The product spot should appear, and the cyanuric chloride spot should diminish.

Part 2: Work-up and Purification

• Quenching: Carefully cool the reaction mixture back to 0 °C in an ice bath. Slowly and cautiously add 100 mL of saturated aqueous ammonium chloride solution to quench any unreacted Grignard reagent. A slight exotherm may be observed.[4] Stir for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the aqueous layer twice with DCM (2 x 50 mL).

• Combine and Dry: Combine all organic layers and dry them over anhydrous magnesium sulfate (MgSO₄).

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by one of the following methods:

  • Recrystallization: Dissolve the crude solid in a minimal amount of a hot solvent (e.g., ethanol or heptane) and allow it to cool slowly to form crystals.[12]

  • Column Chromatography: If the crude product is an oil or contains significant impurities, purify it using silica gel column chromatography with a suitable eluent system (e.g., a gradient of ethyl acetate in heptane).[3]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine.

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Low or No Product Yield	Inactive Grignard reagent (degraded by moisture/air).	Use freshly prepared or recently purchased Grignard reagent. Ensure all glassware is perfectly dry and the reaction is under a robust inert atmosphere.
Low reaction temperature leading to incomplete reaction.	Ensure the reaction is allowed to warm to room temperature and stir for a sufficient time (12-16h) after the initial addition.
Formation of Di-substituted Product	Reaction temperature was too high during Grignard addition.	Maintain the temperature strictly at or below 0 °C during the entire addition process. Add the Grignard reagent very slowly.
More than 1.0 equivalent of Grignard reagent was used.	Accurately titrate the Grignard reagent before use to determine its exact concentration and use precisely 1.0 molar equivalent.
Product Decomposes During Work-up	Residual acid from the triazine or work-up.	Ensure the quench is complete and consider a wash with a mild base like saturated sodium bicarbonate solution before drying the organic layer.

References

• AK Scientific, Inc. Cyanuric chloride Safety Data Sheet. Link

• CDH Fine Chemical. Cyanuric Chloride MATERIAL SAFETY DATA SHEET. Link

• New Jersey Department of Health. HAZARD SUMMARY: CYANURIC TRICHLORIDE. Link

• Sdfine. GHS Safety Data Sheet: CYANURIC CHLORIDE. Link

• ChemicalBook. Cyanuric chloride - Safety Data Sheet. Link

• Benchchem. A Technical Guide to 2,4-Dichloro-6-phenyl-1,3,5-triazine-d5. Link

• Patil, S. A., et al. Protocol for synthesis of di- and tri-substituted s-triazine derivatives. MethodsX, 2019. Link

• Benchchem. An In-depth Technical Guide to the Synthesis of 2,4-Dichloro-1,3,5-triazine from Cyanuric Chloride. Link

• ChemicalBook. 2,4-Dichloro-6-methyl-1,3,5-triazine synthesis. Link

• Journal of Advanced Scientific Research.

• PrepChem.com. Synthesis of 2,4-dichloro-6-mesitoxy-1,3,5-triazine. Link

• Cereda, E., et al. 2-Alkyl-4,6-dialkylamino-1,3,5-triazines via Grignard Alkylation of Cyanuric Chloride: An Aged Reaction Revisited. Tetrahedron, 2000.

• Molecules. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. 2006. Link

• International Journal of Pharmaceutical Research and Allied Sciences. Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines. 2024.

• Google Patents. Preparation method of 2, 4-dichloro-6- (4-methoxyphenyl) -1,3, 5-triazine. Link

• DTIC. SYNTHESIS AND PROPERTIES OF SOME CYANURIC CHLORIDE DERIVATIVES. Link

• The Royal Society of Chemistry.

• Google Patents. Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine. Link

• Journal of the Chemical Society C. Some nucleophilic reactions of cyanuric chloride and of certain 2,4-dichloro-1,3,5-triazines with compounds containing reactive hydrogen. 1969.

• MDPI. Design, Synthesis and Biological Evaluation of Novel 1,3,5-Triazines. 2022. Link

• ResearchGate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2,4-Dichloro-6-methyl-1,3,5-triazine synthesis - chemicalbook [chemicalbook.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. chemicalbook.com [chemicalbook.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. nj.gov [nj.gov]
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• 10. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]

Suzuki-Miyaura cross-coupling with 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

Application Note: Suzuki-Miyaura Cross-Coupling of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

Executive Summary & Mechanistic Rationale

The compound 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine is a highly versatile, bifunctional electrophilic scaffold. The 3-methylphenyl (m-tolyl) group breaks the perfect C3​ symmetry of traditional cyanuric chloride derivatives, drastically improving solubility in organic solvents and altering crystallization dynamics. This makes it a premier building block for synthesizing star-shaped D-π-A (Donor-π-Acceptor) molecules for organic light-emitting diodes (OLEDs) [1], as well as highly selective kinase inhibitors in medicinal chemistry [2].

Causality in Reaction Design: The 1,3,5-triazine ring is profoundly electron-deficient. This electronic environment highly activates the carbon-chlorine (C–Cl) bonds toward oxidative addition by Palladium(0) catalysts [3]. Because the two chloride leaving groups are electronically communicative through the conjugated triazine core, the first cross-coupling fundamentally alters the reactivity of the second C–Cl bond.

• Mono-arylation replaces one electron-withdrawing chlorine with an electron-donating (or less electron-withdrawing) aryl group, effectively deactivating the remaining C–Cl bond.

• Regio- and Chemoselectivity are therefore governed strictly by thermodynamics and stoichiometry. Mono-arylation can be selectively achieved at 0–25 °C, while exhaustive di-arylation requires thermal forcing (80–100 °C).

Mechanistic Pathway

Caption: Catalytic cycle of Pd-catalyzed Suzuki-Miyaura coupling on the highly electrophilic triazine core.

Reaction Parameters & Causality Matrix

To ensure a self-validating experimental design, the choice of reagents must prevent common failure modes such as triazine hydrolysis (SNAr by hydroxide) or catalyst poisoning by the nitrogen-rich core.

Parameter	Mono-Arylation (Asymmetric)	Di-Arylation (Symmetric)	Causality / Rationale
Temperature	0 °C to 25 °C	80 °C to 100 °C	The first coupling deactivates the ring. Low temp prevents over-coupling; high temp forces the second oxidative addition.
Stoichiometry	0.95 – 1.00 eq Boronic Acid	2.20 – 2.50 eq Boronic Acid	Strict stoichiometric control in mono-arylation prevents the formation of symmetric di-adduct impurities.
Catalyst	Pd(PPh3​)4​ (2-5 mol%)	Pd(dppf)Cl2​ (5-10 mol%)	Pd(dppf)Cl2​ provides a robust bidentate ligand framework that resists displacement by the chelating triazine nitrogens at high heat.
Base	Na2​CO3​ (Aqueous, 2M)	K2​CO3​ (Aqueous, 2M)	Mild carbonates are mandatory. Strong bases (e.g., NaOH) trigger rapid hydrolysis of the C-Cl bond to yield cyanuric acid derivatives.
Solvent	Toluene / EtOH / H2​O (4:1:1)	1,4-Dioxane / H2​O (4:1)	Biphasic systems dissolve both the lipophilic triazine and the inorganic base. Dioxane is preferred for high-temp di-arylation due to its higher boiling point.

Experimental Workflow

Caption: Step-by-step workflow for the Suzuki-Miyaura coupling and subsequent product validation.

Step-by-Step Protocols: Self-Validating Systems

Protocol A: Temperature-Controlled Mono-Arylation

Objective: Synthesis of 2-chloro-4-aryl-6-(3-methylphenyl)-1,3,5-triazine.

• Preparation & Degassing: In an oven-dried Schlenk flask, dissolve 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine (1.0 eq, 10 mmol) in 40 mL of Toluene. Add Ethanol (10 mL) and 2M aqueous Na2​CO3​ (15 mL). Degas the biphasic mixture by bubbling Argon for 15 minutes.

• Reagent Addition: Cool the mixture to 0 °C using an ice bath. Add the aryl boronic acid (0.95 eq, 9.5 mmol) dropwise if in solution, or in small portions if solid.

• Catalyst Introduction: Add Pd(PPh3​)4​ (0.03 eq, 0.3 mmol) under a strict Argon counterflow.

• Reaction Execution: Stir the reaction vigorously at 0 °C for 2 hours, then allow it to slowly warm to room temperature (20–25 °C) over 4 hours.

• Self-Validation Check (Crucial): Sample the organic layer for LC-MS.

  • Validation Criteria: Look for the [M+H]+ peak of the mono-adduct. Because one chlorine remains, the mass spectrum must display a characteristic 3:1 isotopic pattern (e.g., M/M+2 ). If a 9:6:1 pattern is observed, unreacted starting material remains. If no isotopic pattern is observed, over-coupling (di-arylation) has occurred. Do not proceed to workup until the 3:1 pattern is the dominant species.

• Workup: Quench with cold water (50 mL). Extract with Ethyl Acetate ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Hexanes/Ethyl Acetate gradient) to isolate the mono-arylated asymmetric intermediate.

Protocol B: Exhaustive Di-Arylation

Objective: Synthesis of symmetrical 2,4-diaryl-6-(3-methylphenyl)-1,3,5-triazine.

• Preparation: In a round-bottom flask equipped with a reflux condenser, combine 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine (1.0 eq, 5 mmol) and the aryl boronic acid (2.5 eq, 12.5 mmol) in 1,4-Dioxane (30 mL).

• Base & Degassing: Add 2M aqueous K2​CO3​ (10 mL). Degas via three freeze-pump-thaw cycles or vigorous Argon sparging for 20 minutes.

• Catalyst Introduction: Add Pd(dppf)Cl2​ (0.05 eq, 0.25 mmol). The bidentate dppf ligand is chosen specifically to prevent catalyst deactivation at high temperatures.

• Reaction Execution: Heat the mixture to 90 °C (reflux) and stir vigorously for 12–16 hours.

• Self-Validation Check: Monitor via TLC (UV active at 254 nm). The starting material and mono-arylated intermediate should be completely consumed. LC-MS should show a single [M+H]+ peak with no chlorine isotope pattern, confirming complete substitution.

• Workup & Purification: Cool to room temperature. Dilute with Dichloromethane (50 mL) and water (50 mL). Separate the layers, extract the aqueous phase with DCM ( 2×25 mL), dry over MgSO4​ , and evaporate. Recrystallize the crude product from hot ethanol or toluene to yield the highly pure star-shaped molecule.

References

• Title: Theoretical study of the optical and charge transport properties of star-shaped molecules with 1,3,5-triazine-core derivatives as organic light-emitting and organic solar cells materials Source: Comptes Rendus Chimie, 2015, 18(11), 1222-1232. URL: [Link]

• Title: Design and Synthesis of Novel Amino-triazine Analogues as Selective Bruton's Tyrosine Kinase Inhibitors for Treatment of Rheumatoid Arthritis Source: Journal of Medicinal Chemistry, 2018, 61(19), 8917-8933. URL: [Link]

• Title: A robust polyfunctional Pd(II)-based magnetic amphiphilic nanocatalyst for the Suzuki–Miyaura coupling reaction Source: Scientific Reports, 2021, 11, 10239. URL: [Link]

Application Note: 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine as a Strategic Building Block for OLED Electron Transport and Host Materials

Target Audience: Materials Scientists, Synthetic Chemists, and Optoelectronic Device Engineers.

Executive Summary

The development of highly efficient Organic Light-Emitting Diodes (OLEDs) relies heavily on the precise engineering of charge-transporting materials. 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine (CAS: 1700-02-3, also known as 2,4-dichloro-6-(m-tolyl)-1,3,5-triazine) serves as a critical, highly reactive precursor for synthesizing advanced Electron Transport Materials (ETMs) and phosphorescent/TADF host materials. By leveraging its two orthogonal leaving groups (chlorines) and its sterically asymmetric m-tolyl moiety, researchers can rapidly construct V-shaped or star-shaped molecules with deep Lowest Unoccupied Molecular Orbital (LUMO) levels, high electron mobility, and excellent morphological stability.

Mechanistic Insights: The Triazine-m-Tolyl Synergy

The selection of 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine over simpler precursors (like cyanuric chloride or 2,4-dichloro-6-phenyl-1,3,5-triazine) is driven by three fundamental structure-property relationships:

• The 1,3,5-Triazine Core (Electron Affinity): The triazine ring is highly electron-deficient due to the electronegativity of its three nitrogen atoms. When incorporated into an OLED stack, triazine derivatives typically exhibit a deep LUMO level (approx. -2.8 to -3.2 eV). This energetic alignment facilitates barrier-free electron injection from the cathode or Electron Injection Layer (EIL) while effectively blocking holes from escaping the Emissive Layer (EML) [1].

• The m-Tolyl Substituent (Morphological Stability): Amorphous thin films are mandatory for OLEDs to prevent grain-boundary-induced leakage currents. A simple phenyl ring often results in highly symmetric molecules prone to crystallization under Joule heating. The meta-methyl group introduces steric bulk and molecular asymmetry, significantly elevating the glass transition temperature ( Tg​ ) and ensuring long-term film stability [2].

• Triplet Energy ( ET​ ) Confinement: For phosphorescent and Thermally Activated Delayed Fluorescence (TADF) OLEDs, the host/ETM must have a higher ET​ than the dopant to prevent reverse energy transfer (exciton quenching). The meta-linkage of the tolyl group restricts the extended π -conjugation compared to para-substituted analogs, thereby preserving a high ET​ (> 2.7 eV) [3].

Figure 1: Standard OLED device architecture highlighting the strategic placement of the Triazine-based ETL.

Experimental Protocol: Synthesis of Triazine-Based ETMs

The following self-validating protocol details a double Suzuki-Miyaura cross-coupling reaction to synthesize a prototypical bipolar host/ETM, utilizing 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine and a generic carbazole/fluorene boronic ester.

Materials & Reagents

• Precursor: 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine (1.0 eq)

• Coupling Partner: Aryl boronic acid or pinacol ester (e.g., 9-phenyl-9H-carbazol-3-ylboronic acid) (2.2 eq)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

• Base: Potassium carbonate (K₂CO₃) (4.0 eq, 2M aqueous solution)

• Solvent: Toluene / Ethanol (4:1 v/v)

Step-by-Step Workflow

• Degassing (Critical Step): In a flame-dried Schlenk flask, combine the triazine precursor, boronic acid, and the Toluene/Ethanol solvent mixture. Sparge the solution with ultra-pure Argon or Nitrogen for 30 minutes. Causality: Pd(0) catalysts are highly sensitive to oxidation; residual oxygen will lead to homocoupling of the boronic acid and catalyst deactivation.

• Catalyst & Base Addition: Under a positive flow of inert gas, add the Pd(PPh₃)₄ catalyst followed by the degassed 2M aqueous K₂CO₃ solution.

• Reflux: Heat the biphasic mixture to 90 °C under vigorous stirring for 12–24 hours. Monitor the reaction via TLC (Hexane:Ethyl Acetate 3:1) until the triazine precursor is completely consumed.

• Workup: Cool to room temperature. Extract the organic layer with dichloromethane (DCM). Wash the combined organic phases with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel column chromatography.

• OLED-Grade Sublimation (Mandatory): Subject the purified powder to thermal gradient vacuum sublimation (< 10−6 Torr). Causality: Trace halide ions, unreacted boronic acids, and palladium residues act as severe charge traps and exciton quenchers in OLEDs, drastically reducing device lifetime and efficiency.

Figure 2: Synthetic workflow for generating highly pure triazine-based ETMs via Suzuki-Miyaura cross-coupling.

Physicochemical Data Presentation

To illustrate the structural advantage of the m-tolyl group, Table 1 summarizes the typical physicochemical properties of synthesized bis(carbazolyl)triazine derivatives based on the substituent at the 6-position of the triazine ring [4].

Triazine 6-Substituent	Molecular Symmetry	Glass Transition ( Tg​ )	Triplet Energy ( ET​ )	LUMO Level	Film Morphology
Phenyl	High	~ 95 °C	2.68 eV	-2.90 eV	Prone to crystallization
p-Tolyl	Medium	~ 105 °C	2.65 eV	-2.88 eV	Moderate stability
m-Tolyl	Low (Asymmetric)	~ 120 °C	2.72 eV	-2.91 eV	Highly stable amorphous

Table 1: Comparative physicochemical properties demonstrating the superiority of the m-tolyl substituent in maintaining high Tg​ and ET​ while preserving a deep LUMO.

References

• Oyamada, T., et al. (2004). "Efficient Electron Injection Characteristics of Triazine Derivatives for Transparent OLEDs (TOLEDs)." Chemistry Letters, 33(8), 1034-1035. Available at:[Link]

• Sato, K., et al. (2024). "A materials informatics driven fine-tuning of triazine-based electron-transport layer for organic light-emitting devices." Scientific Reports, 14, 4368. Available at:[Link]

• Sun, C., et al. (2011). "A Polyboryl-Functionalized Triazine as an Electron Transport Material for OLEDs." Organometallics, 30(21), 5552–5555. Available at:[Link]

• Chen, H.-F., et al. (2015). "A Universal Electron-Transporting/Exciton-Blocking Material for Blue, Green, and Red Phosphorescent Organic Light-Emitting Diodes (OLEDs)." ACS Applied Materials & Interfaces, 7(14), 7552–7559. Available at:[Link]

Application Note: Chemoselective Nucleophilic Aromatic Substitution (SNAr) of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

Executive Summary & Scope

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, materials science, and agrochemical development. Specifically, 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine serves as a highly versatile, bifunctional electrophile. The presence of the m-tolyl (3-methylphenyl) group provides a lipophilic anchor, while the two equivalent chlorine atoms allow for the sequential, chemoselective installation of diverse nucleophiles via Nucleophilic Aromatic Substitution (SNAr).

This technical guide provides a comprehensive framework for executing these substitutions. By understanding the electronic causality of the triazine ring, researchers can design self-validating experimental workflows that guarantee high-purity mono- or di-substituted products.

Mechanistic Causality & Electronic Control

To master the functionalization of 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine, one must understand the electronic interplay governing the SNAr mechanism 1.

The triazine core is exceptionally electron-deficient due to the strong inductive (-I) and mesomeric (-M) withdrawal by the three nitrogen atoms. The m-tolyl substituent exerts a mild electron-donating inductive effect (+I) compared to a standard phenyl ring, but this is insufficient to quench the electrophilicity of the C2 and C4 positions.

The reaction proceeds via a two-step addition-elimination pathway. The rate-determining step is the nucleophilic attack, which disrupts aromaticity to form a resonance-stabilized anionic intermediate known as the Meisenheimer Complex . Rapid expulsion of the chloride leaving group restores aromaticity 2.

Caption: SNAr mechanism on dichloro-triazine via the Meisenheimer complex intermediate.

The Causality of Temperature Control

The true utility of this scaffold lies in its chemoselectivity . The two chlorine atoms are initially equivalent. However, once the first nucleophile (e.g., an aliphatic amine) is installed, its lone pair donates electron density directly into the triazine π-system via resonance (+M effect). This dramatically dampens the electrophilicity of the remaining C-Cl bond. Consequently, the activation energy required to form the second Meisenheimer complex is significantly higher, necessitating a strict temperature ramp to drive the second substitution 3.

Caption: Temperature-controlled sequential nucleophilic aromatic substitution workflow.

Quantitative Data & Reaction Parameters

To ensure reproducibility, empirical data regarding reaction conditions and nucleophile compatibility have been summarized below. These parameters are critical for preventing over-substitution during the first step and ensuring complete conversion during the second step 4.

Table 1: Thermodynamic and Kinetic Parameters for Sequential SNAr

Substitution Stage	Temperature Range	Reaction Time	Electrophilicity of Core	Dominant Electronic Effect
First (Mono-SNAr)	0 °C to 25 °C	2 - 12 h	Very High	-I (Inductive pull by two Cl atoms)
Second (Di-SNAr)	60 °C to 100 °C	12 - 24 h	Low	+M (Resonance donation by Nu₁)

Table 2: Nucleophile Chemoselectivity and Base Compatibility

Nucleophile Class	Relative Reactivity	Preferred Base	Solvent System	Typical Yields
Aliphatic Amines	High	DIPEA or Et₃N	THF, DCM	85 - 95%
Anilines (Aryl)	Moderate	K₂CO₃ or NaHCO₃	Dioxane, DMF	70 - 85%
Alkoxides (RO⁻)	Very High	NaH or Cs₂CO₃	THF, DMF	80 - 90%
Thiols (RS⁻)	High	K₂CO₃ or DIPEA	THF, Acetone	85 - 95%

Experimental Workflows & Self-Validating Protocols

The following protocols are designed as self-validating systems . By monitoring specific physical and chromatographic changes, the operator can confirm mechanistic success at each stage without immediate reliance on NMR or LC-MS.

Protocol A: Regioselective Mono-Substitution (Synthesis of Mono-chloro Intermediate)

Objective: Install the first nucleophile (e.g., an aliphatic amine) while strictly preserving the second chlorine atom.

Causality of Reagents:

• Solvent (Anhydrous THF): Solubilizes the starting material and allows for low-temperature control.

• Base (DIPEA, 1.1 eq): A sterically hindered, non-nucleophilic base. It scavenges the generated HCl to prevent protonation of the incoming amine nucleophile, without competing for the electrophilic triazine carbon.

Step-by-Step Methodology:

• Initialization: Charge an oven-dried round-bottom flask with 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine (1.0 eq) and anhydrous THF (0.2 M concentration).

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 15 minutes.

• Base Addition: Inject N,N-Diisopropylethylamine (DIPEA) (1.1 eq) via syringe.

• Nucleophile Addition: Dissolve the primary or secondary amine (1.0 eq) in a minimal volume of THF. Add this solution dropwise over 30 minutes. Self-Validation: A white precipitate (DIPEA·HCl salt) will begin to form, physically indicating that the substitution and subsequent HCl elimination are occurring.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 2–4 hours.

• In-Process Monitoring (TLC): Spot the reaction mixture against the starting material (Eluent: 9:1 Hexanes:EtOAc). Self-Validation: The starting material (high Rf ~0.8) should disappear, replaced by a single, more polar spot (Rf ~0.4).

• Workup: Quench with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 0.1 M HCl to remove any trace unreacted amine, followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Exhaustive Di-Substitution (Synthesis of Final Target)

Objective: Overcome the resonance-deactivated triazine core to install the second nucleophile.

Causality of Reagents:

• Solvent (1,4-Dioxane or DMF): Required to achieve the high reflux temperatures (80–100 °C) necessary to overcome the elevated activation energy of the deactivated mono-chloro intermediate.

• Nucleophile Stoichiometry (Excess): Using 1.5 to 2.0 equivalents drives the sluggish reaction to completion.

Step-by-Step Methodology:

• Initialization: Dissolve the isolated mono-chloro intermediate from Protocol A (1.0 eq) in anhydrous 1,4-Dioxane (0.15 M concentration).

• Reagent Addition: Add the second nucleophile (1.5 eq) and the appropriate base (e.g., K₂CO₃, 2.0 eq).

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 90 °C using an oil bath or heating block.

• Propagation: Stir vigorously at 90 °C for 12–24 hours.

• In-Process Monitoring (LC-MS / TLC): Self-Validation: The mono-chloro intermediate possesses a distinct 3:1 isotopic pattern in MS due to the ³⁵Cl/³⁷Cl ratio. Complete conversion is validated by the absolute disappearance of this isotopic signature and the emergence of the exact mass [M+H]⁺ of the di-substituted product.

• Workup: Cool the mixture to room temperature. If DMF/Dioxane is used, precipitate the product by pouring the mixture into ice-cold water under rapid stirring. Filter the resulting solid, wash with cold water, and dry under high vacuum. Purify via flash column chromatography if necessary.

References

• Benchchem. "Mechanism of nucleophilic substitution on dichloro-s-triazines."
• Journal of the Chemical Society, Perkin Transactions 2. "Nucleophilic aromatic substitution in heterocycles: alcoholysis and hydrolysis of 2-anilino-4,6-dichloro-1,3,5-triazines."
• Macromolecules (ACS Publications).
• Journal of Medicinal Chemistry (PMC). "Trisubstituted 1,3,5-Triazines: The First Ligands of the sY12-Binding Pocket on Chemokine CXCL12."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nucleophilic aromatic substitution in heterocycles: alcoholysis and hydrolysis of 2-anilino-4,6-dichloro-1,3,5-triazines - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation of Triazine-Based Covalent Organic Frameworks Using 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

Target Audience: Materials Scientists, Polymer Chemists, and Drug Development Professionals Application Focus: Gas Separation, Heterogeneous Catalysis, and Advanced Drug Delivery Systems

Scientific Rationale & Design Principles

Covalent Organic Frameworks (COFs) and Covalent Triazine Frameworks (CTFs) are highly crystalline, porous polymers constructed from light elements. Traditionally, CTFs are synthesized via the trimerization of aromatic nitriles under harsh ionothermal conditions (e.g., molten ZnCl₂ at 400 °C or superacids)[1]. These extreme conditions often lead to partial carbonization, loss of crystallinity, and severe limitations on functional group tolerance[1].

To bypass these limitations, this protocol utilizes a pre-formed triazine node: 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine . By employing this A2-type monomer, researchers can construct triazine-based COFs via nucleophilic aromatic substitution (SNAr) polycondensation under mild solvothermal conditions[2].

Mechanistic Advantages of the Monomer

• High SNAr Reactivity: The highly electron-deficient nature of the 1,3,5-triazine ring strongly activates the two C–Cl bonds toward nucleophilic attack by multidentate amines (e.g., 1,3,5-tris(4-aminophenyl)benzene, TAPB)[2].

• Steric and Hydrophobic Tuning: The pendant 3-methylphenyl (m-tolyl) group acts as an out-of-plane steric modulator. This prevents dense interpenetration of the 2D sheets, thereby preserving the mesoporous channels essential for the diffusion of large drug molecules or catalytic substrates. Furthermore, the methyl group imparts hydrophobicity, enhancing the framework's stability against moisture-induced degradation.

Mechanistic Pathway

Figure 1: SNAr polycondensation mechanism forming secondary amine linkages.

Experimental Methodology

Materials and Reagents

• Monomer A (A2): 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine (High purity, >98%)

• Monomer B (B3): 1,3,5-Tris(4-aminophenyl)benzene (TAPB)

• Solvents: 1,4-Dioxane (Anhydrous), Mesitylene (Anhydrous)

• Acid Scavenger: N,N-Diisopropylethylamine (DIPEA)

• Purification Solvents: Tetrahydrofuran (THF), Methanol (MeOH)

Step-by-Step Solvothermal Protocol

Expertise & Causality Note: Every step in this protocol is designed to maximize thermodynamic reversibility and prevent premature kinetic trapping, which is the primary cause of amorphous polymer formation.

Step 1: Monomer Loading

• In a 10 mL heavy-wall Pyrex tube, add 0.30 mmol of 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine and 0.20 mmol of TAPB.

• Causality: Maintaining an exact 3:2 molar ratio ensures perfect stoichiometric balance between the reactive chlorides (0.60 mmol) and the primary amines (0.60 mmol), which is critical for achieving high molecular weight and extended crystalline domains[3].

Step 2: Solvent and Base Addition

• Add 1.5 mL of anhydrous 1,4-dioxane and 1.5 mL of anhydrous mesitylene to the tube. Sonicate for 10 minutes until a homogeneous suspension forms.

• Add 0.70 mmol of DIPEA to the mixture.

• Causality: Dioxane provides monomer solubility, while mesitylene acts as a templating porogen. DIPEA is a sterically hindered, non-nucleophilic base that neutralizes the HCl byproduct generated during the SNAr reaction. Without DIPEA, HCl would protonate the unreacted TAPB amines, instantly halting polymerization[2].

Step 3: Degassing via Freeze-Pump-Thaw

• Flash-freeze the mixture in a liquid nitrogen bath (77 K).

• Evacuate the tube to < 50 mTorr, then isolate the vacuum and allow the tube to thaw completely. Repeat this cycle three times.

• Causality: Oxygen must be rigorously excluded to prevent the oxidative degradation of the amine monomers at elevated temperatures. Moisture must be removed to prevent the competitive hydrolysis of the highly reactive C–Cl bonds into unreactive hydroxyl groups.

Step 4: Solvothermal Polymerization

• Flame-seal the Pyrex tube under a static vacuum.

• Place the sealed tube in an isothermal oven at 120 °C for 72 hours.

• Causality: 120 °C provides sufficient thermal energy to overcome the SNAr activation barrier while allowing dynamic error-correction in the growing network, promoting long-range crystalline order[3].

Step 5: Purification and Activation

• Cool the tube to room temperature, break the seal, and filter the resulting precipitate.

• Transfer the solid to a Soxhlet extractor and wash sequentially with THF (24 h) and MeOH (24 h) to remove unreacted monomers and DIPEA-HCl salts.

• Dry the purified powder using supercritical CO₂ (scCO₂) activation.

• Causality: Conventional vacuum drying causes high capillary forces from evaporating solvents, leading to pore collapse. scCO₂ activation bypasses the liquid-gas phase boundary, preserving the delicate mesoporous architecture of the COF.

Workflow Visualization

Figure 2: Sequential workflow for the solvothermal synthesis and activation of the COF.

Data Presentation: Expected Physicochemical Properties

Upon successful execution of the protocol, the resulting triazine-based COF should exhibit the characteristics summarized in Table 1. The high nitrogen content and secondary amine linkages make this framework highly suitable for CO₂ capture and catalytic conversions[2].

Parameter	Analytical Method	Expected Value / Observation
Morphology	Scanning Electron Microscopy (SEM)	Microcrystalline hexagonal plates
Linkage Formation	FT-IR Spectroscopy	Disappearance of C-Cl stretch (~850 cm⁻¹); Appearance of secondary amine N-H stretch (~3400 cm⁻¹)
Crystallinity	Powder X-Ray Diffraction (PXRD)	Intense (100) reflection at ~3.5° 2θ; broad (001) π-π stacking peak at ~26° 2θ
BET Surface Area	N₂ Physisorption (77 K)	1,200 – 1,600 m²/g
Pore Size Distribution	NLDFT Model	1.8 nm – 2.4 nm (Micro/Mesoporous boundary)
Thermal Stability	Thermogravimetric Analysis (TGA)	Stable up to 450 °C in N₂ atmosphere

References

• Wessely, I. D., et al. "Covalent Triazine Frameworks Based on the First Pseudo-Octahedral Hexanitrile Monomer via Nitrile Trimerization: Synthesis, Porosity, and CO2 Gas Sorption Properties." Materials, vol. 14, no. 12, 2021, p. 3214.[Link]

• Ravi, S., et al. "Metal-Free Amine-Anchored Triazine-Based Covalent Organic Polymers for Selective CO2 Adsorption and Conversion to Cyclic Carbonates Under Mild Conditions." ACS Sustainable Chemistry & Engineering, vol. 11, no. 3, 2023, pp. 1190-1199.[Link]

• "Synthesis and Characterization of a Crystalline Imine-Based Covalent Organic Framework with Triazine Node and Biphenyl Linker and Its Fluorinated Derivate for CO2/CH4 Separation." Materials, vol. 15, no. 8, 2022, p. 2807.[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Strategic Synthesis of High-Performance Bipolar Phosphorescent Host Materials Utilizing a 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine Scaffold

Introduction: The Critical Role of Host Materials in PhOLED Technology

Phosphorescent Organic Light-Emitting Diodes (PhOLEDs) represent the pinnacle of OLED technology, capable of achieving theoretical internal quantum efficiencies of nearly 100% by harvesting both singlet and triplet excitons.[1][2] The performance of these devices, however, is not solely dependent on the phosphorescent emitter (guest). The surrounding host material, in which the emitter is dispersed, plays a pivotal role in device efficiency, stability, and color purity.[3][4] An ideal host material must possess several key characteristics: a high triplet energy level (E_T) to confine excitons on the guest, balanced (bipolar) charge transport to ensure a wide recombination zone, and high thermal and morphological stability to guarantee a long operational lifetime.[3][5][6]

The 1,3,5-triazine ring is an exceptionally valuable building block for host materials due to its intrinsically electron-deficient nature, which facilitates efficient electron injection and transport.[7][8] When functionalized with appropriate electron-donating moieties, the resulting molecule can exhibit bipolar charge transport characteristics, crucial for high-performance PhOLEDs.[1][9][10] This guide details the synthesis of advanced phosphorescent host materials starting from the versatile precursor, 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine . The two reactive chlorine sites on this molecule offer a platform for sequential, regioselective functionalization through robust cross-coupling methodologies.

Synthetic Strategy: The Logic of Molecular Design

The primary objective is to construct a bipolar host material by strategically attaching distinct functional groups to the triazine core. The 3-methylphenyl group provides thermal stability and solubility without significantly impacting the electronic properties. The two chlorine atoms are the synthetic handles for introducing hole-transporting (donor) and other modulating (e.g., bulky, solubility-enhancing) groups.

Our approach leverages two of the most powerful C-C and C-N bond-forming reactions in modern organic synthesis:

• Suzuki-Miyaura Cross-Coupling: This palladium-catalyzed reaction is ideal for forming C-C bonds between the triazine core and various aryl boronic acids or esters.[11][12] It is highly versatile and tolerant of a wide range of functional groups, allowing for the introduction of moieties that can tune the material's electronic properties and morphological stability.[1][13][14]

• Buchwald-Hartwig Amination: This reaction is the premier method for forming C-N bonds between an aryl halide and an amine.[15] In our context, it is used to append nitrogen-containing heterocycles, such as carbazole, which are well-known for their excellent hole-transporting capabilities and high triplet energies.[16][17][18]

By combining an electron-accepting triazine core with an electron-donating carbazole unit, we create a molecule with spatially separated Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), a hallmark of efficient bipolar materials.[9]

Caption: General synthetic strategies for functionalizing the triazine core.

Detailed Application Protocol: Synthesis of Cz-m-TRZ-Ph

This protocol details the synthesis of a representative bipolar host material, 9-(4'-(4-(3-methylphenyl)-6-phenyl-1,3,5-triazin-2-yl)-[1,1'-biphenyl]-4-yl)-9H-carbazole (Cz-m-TRZ-Ph), via a two-step sequential cross-coupling strategy.

Workflow Overview

Caption: Experimental workflow for the synthesis of Cz-m-TRZ-Ph.

Step 1: Monosubstitution via Suzuki Coupling

• Reaction: 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine + Phenylboronic Acid → 2-chloro-4-(3-methylphenyl)-6-phenyl-1,3,5-triazine

• Rationale: A Suzuki coupling is performed first. The differential reactivity of the two chlorine atoms is often not sufficient for high selectivity, so reaction conditions are controlled carefully (e.g., stoichiometry of the boronic acid) to favor monosubstitution.

• Materials:

  • 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine (1.0 eq)

  • Phenylboronic acid (1.05 eq)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)

  • Sodium carbonate (Na₂CO₃) (3.0 eq)

  • Toluene, Ethanol, and Deionized Water (4:1:1 mixture)

  • Standard glassware for inert atmosphere synthesis (Schlenk line)

• Procedure:

  • To a flame-dried 250 mL Schlenk flask, add 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine, phenylboronic acid, and Na₂CO₃.

  • Evacuate and backfill the flask with dry argon or nitrogen (repeat 3 times).

  • Add the solvent mixture (Toluene/EtOH/H₂O), which has been previously degassed by sparging with argon for 30 minutes.

  • Add the Pd(PPh₃)₄ catalyst to the flask under a positive flow of argon.

  • Heat the reaction mixture to 85 °C and stir vigorously for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature. Add ethyl acetate and water. Separate the organic layer.

  • Wash the organic layer with brine, dry over anhydrous magnesium sulfate (MgSO₄), and filter.

  • Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel (eluent: hexane/dichloromethane gradient) to yield the pure monosubstituted product.

Step 2: Second Substitution via Suzuki Coupling

• Reaction: 2-chloro-4-(3-methylphenyl)-6-phenyl-1,3,5-triazine + 9-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole → Cz-m-TRZ-Ph

• Rationale: The second Suzuki coupling introduces the bulky, hole-transporting carbazole-biphenyl moiety. A more active catalyst system (e.g., using a biarylphosphine ligand like SPhos) is employed to ensure efficient coupling with the less reactive remaining chlorine atom.[13]

• Materials:

  • 2-chloro-4-(3-methylphenyl)-6-phenyl-1,3,5-triazine (1.0 eq)

  • 9-(4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-4-yl)-9H-carbazole (1.2 eq)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 eq)

  • 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) (0.08 eq)

  • Potassium phosphate (K₃PO₄) (3.0 eq)

  • Toluene and Deionized Water (5:1 mixture)

• Procedure:

  • To a flame-dried Schlenk flask, add the monosubstituted triazine intermediate, the carbazole-biphenyl boronic ester, K₃PO₄, Pd₂(dba)₃, and SPhos.

  • Evacuate and backfill the flask with dry argon (repeat 3 times).

  • Add the degassed Toluene/H₂O solvent mixture via syringe.

  • Heat the reaction mixture to 100 °C and stir vigorously for 24 hours, monitoring by TLC.

  • After cooling, dilute the mixture with dichloromethane and filter through a pad of Celite to remove inorganic salts and catalyst residues.

  • Wash the filtrate with water, dry the organic layer over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the crude solid by column chromatography (eluent: hexane/dichloromethane). Further purify the obtained solid by recrystallization from a toluene/hexane mixture to yield the final product as a white powder.

Material Characterization and Validation

To ensure the synthesized material meets the requirements for a high-performance host, a comprehensive characterization is mandatory.

• Structural Confirmation:

  • ¹H and ¹³C NMR: Confirms the chemical structure and purity of the compound.

  • Mass Spectrometry: Verifies the molecular weight of the final product.

• Property Evaluation:

  • Thermogravimetric Analysis (TGA): Determines the decomposition temperature (T_d), indicating thermal stability. A T_d (5% weight loss) above 400 °C is desirable.[9]

  • Differential Scanning Calorimetry (DSC): Identifies the glass transition temperature (T_g), a measure of morphological stability. A high T_g (>150 °C) is crucial for preventing film crystallization in devices.[9]

  • UV-Vis and Photoluminescence (PL) Spectroscopy: Measures absorption and emission spectra in solution and thin-film states. The optical bandgap is determined from the absorption edge.

  • Phosphorescence Spectroscopy: The sample is analyzed in a frozen solvent matrix (e.g., 2-MeTHF) at 77 K. The highest-energy vibronic peak in the phosphorescence spectrum is used to determine the triplet energy (E_T).[19]

  • Cyclic Voltammetry (CV): Measures the oxidation and reduction potentials to calculate the HOMO and LUMO energy levels, confirming the material's suitability for charge injection from adjacent layers.[1]

Property	Description	Target Value	Technique
T_d	Decomposition Temperature	> 400 °C	TGA
T_g	Glass Transition Temperature	> 150 °C	DSC
E_T	Triplet Energy	> E_T of Guest Emitter	Phosphorescence (77 K)
HOMO	Highest Occupied Molecular Orbital	~ -5.5 to -6.0 eV	CV
LUMO	Lowest Unoccupied Molecular Orbital	~ -2.5 to -3.0 eV	CV

Application in a Phosphorescent OLED

The synthesized host material is integrated into a multilayer PhOLED via vacuum thermal evaporation to evaluate its performance.

Caption: PhOLED device architecture and the fundamental energy transfer process.

A typical device structure would be: ITO / HIL / HTL / EML [Host:Guest Dopant] / ETL / EIL / Al. The synthesized Cz-m-TRZ-Ph serves as the host in the emissive layer (EML), doped with a phosphorescent emitter like tris(2-phenylpyridine)iridium(III) [Ir(ppy)₃] for green emission. The high triplet energy of the host ensures that energy is effectively transferred from the host to the guest, preventing back-transfer and maximizing the efficiency of light emission from the phosphorescent dopant.[3]

References

• Efficient Host Material Containing 1,3,5-Triazine Moiety for Red Phosphorescent Organic light-emitting diodes (OLEDs). kchem.org. [Link]

• Triazine-dibenzofuran-based n-type host materials for high-efficiency and long-lifetime green phosphorescent organic light-emitting diodes. RSC Publishing. [Link]

• Photophysical properties of designed triazine derivatives. ResearchGate. [Link]

• Novel host material for highly efficient blue phosphorescent OLEDs. CORE. [Link]

• Triazine Based Bipolar Host Materials for Blue Phosphorescent OLEDs. ACS Publications. [Link]

• Highly efficient triazine/carbazole-based host material for green phosphorescent organic light-emitting diodes with low efficiency roll-off. Queen's University Belfast. [Link]

• Triazine and Indancarbazole Based Bipolar Host Materials With Fluorene Bridge for Red Phosphorescent Oleds Have Excellent Device Performance. PubMed. [Link]

• Phosphorescent Organic Light-Emitting Devices: Working Principle and Iridium Based Emitter Materials. PMC. [Link]

• Donor-Substituted 1,3,5-Triazines as Host Materials for Blue Phosphorescent Organic Light-Emitting Diodes. ACS Publications. [Link]

• Host materials for blue phosphorescent OLEDs. SPIE Digital Library. [Link]

• Triazine-containing host materials used for PHOLEDs. ResearchGate. [Link]

• Structure and Conformational Mobility of OLED-Relevant 1,3,5-Triazine Derivatives. MDPI. [Link]

• 1,3,5-Triazine derivatives as new electron transport–type host materials for highly efficient green phosphorescent OLEDs. RSC Publishing. [Link]

• Synthesis of Soluble Host Materials for Highly Efficient Red Phosphorescent Organic Light-Emitting Diodes. ACS Figshare. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Suzuki-miyaura cross-coupling reaction of dichloro-heteroaromatics: Synthesis of functionalized dinucleophilic fragments. ResearchGate. [Link]

• Synthesis of nano-sized C3-symmetric 2,4,6-triphenyl-1,3,5-s-triazine and 1,3,5- triphenylbenzene derivatives via the trimerization and Suzuki-Miyaura cross-coupling reactions. Indian Journal of Chemistry. [Link]

• Functionalization of phosphorescent emitters and their host materials by main-group elements for phosphorescent organic light-emitting devices. RSC Publishing. [Link]

• Novel bipolar host materials based on 1,3,5-triazine derivatives for highly efficient phosphorescent OLEDs with extremely low efficiency roll-off. RSC Publishing. [Link]

• Preparation method of 2, 4-dichloro-6- (4-methoxyphenyl) -1,3, 5-triazine.

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. MDPI. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]

• The Impact of 2,4,6-Tris(4-methylphenyl)-1,3,5-triazine on Organic Light-Emitting Diodes (OLEDs). NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. Functionalization of phosphorescent emitters and their host materials by main-group elements for phosphorescent organic light-emitting devices - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. ossila.com [ossila.com]
• 7. 1,3,5-Triazine derivatives as new electron transport–type host materials for highly efficient green phosphorescent OLEDs - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. nbinno.com [nbinno.com]
• 9. Triazine and Indancarbazole Based Bipolar Host Materials With Fluorene Bridge for Red Phosphorescent Oleds Have Excellent Device Performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Novel bipolar host materials based on 1,3,5-triazine derivatives for highly efficient phosphorescent OLEDs with extremely low efficiency roll-off - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
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• 12. Suzuki Coupling [organic-chemistry.org]
• 13. pubs.acs.org [pubs.acs.org]
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• 15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 19. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]

Technical Notes & Optimization

Technical Support Center: Functionalization of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

Welcome to the technical support center for the functionalization of 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help minimize side reactions and optimize your synthetic outcomes.

The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry and materials science, largely due to the predictable and sequential reactivity of its chlorinated precursors.[1] The substitution of chlorine atoms on the triazine ring proceeds via a nucleophilic aromatic substitution (SNAr) mechanism.[1] This allows for precise, stepwise functionalization, but also opens the door for potential side reactions if conditions are not carefully controlled. This guide will address the most common challenges encountered during the functionalization of 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine and provide actionable solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during your experiments, providing explanations for their causes and strategies for their resolution.

Issue 1: Formation of Disubstituted Byproducts in a Monosubstitution Reaction

Question: I am attempting a monosubstitution on 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine, but I am observing a significant amount of the disubstituted product. How can I improve the selectivity for monosubstitution?

Answer:

The formation of disubstituted byproducts is a common issue and is primarily related to reaction temperature and stoichiometry. The reactivity of the chlorine atoms on the triazine ring decreases with each successive substitution because the newly introduced nucleophile increases the electron density of the ring, making it less electrophilic.[2][3] However, if the reaction conditions are too harsh, the second substitution can still occur at an appreciable rate.

Causality and Mitigation Strategies:

• Temperature Control is Critical: The most crucial parameter for controlling the degree of substitution is temperature.[2][4] For monosubstitution, the reaction should be carried out at a low temperature, typically between 0°C and 5°C.[4][5] For highly reactive nucleophiles, even lower temperatures (e.g., -20°C) may be necessary.[2][6]

  • Actionable Advice: Ensure your reaction vessel is well-submerged in an ice bath or a suitable cooling bath for the entire duration of the nucleophile addition and subsequent stirring.[2] Add the nucleophile solution dropwise to prevent localized heating.[2]

• Stoichiometry: While a 1:1 molar ratio of the dichlorotriazine to the nucleophile is theoretically ideal, slight variations can impact selectivity.

  • Actionable Advice: Use a strict 1.0 equivalent of the nucleophile relative to the 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine.[7] An excess of the nucleophile will drive the reaction towards disubstitution.

• Choice of Base: A non-nucleophilic base, such as diisopropylethylamine (DIEA), is recommended to neutralize the HCl generated during the reaction without competing with the primary nucleophile.[7][8]

  • Actionable Advice: Use 1.0 to 1.1 equivalents of DIEA.[7]

Troubleshooting Workflow for Disubstitution:

Caption: Troubleshooting workflow for minimizing disubstitution.

Issue 2: Hydrolysis of the Dichlorotriazine Starting Material or Product

Question: My reaction mixture or final product seems to contain a significant amount of a hydrolyzed byproduct. What causes this and how can I prevent it?

Answer:

The carbon atoms on the triazine ring are highly electrophilic and susceptible to nucleophilic attack, not just by your intended nucleophile, but also by water.[9] This leads to the formation of hydroxy-triazine derivatives, which are often difficult to remove.

Causality and Mitigation Strategies:

• Anhydrous Conditions: The presence of water in your reaction is the primary cause of hydrolysis.

  • Actionable Advice: Use anhydrous solvents for the reaction and workup.[9] Ensure all glassware is thoroughly dried before use. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also help to exclude atmospheric moisture.

• Solvent Choice: The choice of solvent can influence the rate of hydrolysis.

  • Actionable Advice: Aprotic solvents such as dichloromethane (DCM) or tetrahydrofuran (THF) are generally preferred.[7][8]

• pH Control: Both acidic and basic conditions can promote hydrolysis.

  • Actionable Advice: If your reaction requires acidic or basic conditions for other transformations, they should be as mild and brief as possible.[9] A non-nucleophilic base like DIEA is preferred over aqueous bases.

• Workup Procedure: The aqueous workup is a critical step where hydrolysis can occur.

  • Actionable Advice: Perform the aqueous wash steps quickly and at a low temperature if possible. Use brine to wash the organic layer, which helps to remove residual water. Dry the organic phase thoroughly with a drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[8]

Issue 3: Difficulty in Achieving the Second Substitution

Question: I have successfully synthesized the monosubstituted product, but I am struggling to introduce the second nucleophile. The reaction is sluggish and gives low yields.

Answer:

As mentioned, the first substitution deactivates the triazine ring, making the second substitution more challenging.[3] This requires more forcing reaction conditions.

Causality and Mitigation Strategies:

• Temperature: The second substitution typically requires a higher temperature than the first.

  • Actionable Advice: After the first substitution is complete (as monitored by TLC), the reaction mixture should be warmed to room temperature.[2] In some cases, gentle heating (e.g., 35-40°C) or even reflux temperatures may be necessary, depending on the nucleophilicity of the second nucleophile.[2][8] For very unreactive nucleophiles, heating up to 75°C may be required.[8]

• Nucleophile Reactivity: The nature of the second nucleophile plays a significant role.

  • Actionable Advice: If using a less reactive nucleophile (e.g., an alcohol or a sterically hindered amine), you will likely need to use higher temperatures and longer reaction times.[8] The order of nucleophile addition can be critical. It is often easier to introduce more reactive nucleophiles first.[5]

• Solvent and Base: The reaction environment can be optimized to favor the second substitution.

  • Actionable Advice: Solvents like THF or 1,4-dioxane are often suitable for the second substitution, especially if heating is required.[3][10] Ensure an adequate amount of base is present to drive the reaction to completion.

Experimental Protocol for Sequential Disubstitution:

Caption: General workflow for sequential disubstitution.

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the progress of my reaction?

A1: Thin Layer Chromatography (TLC) is the most common and effective method for monitoring the progress of these reactions.[7][8] Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane) to achieve good separation between the starting material, the monosubstituted product, and the disubstituted product. The spots can be visualized under UV light (λ = 254 nm).[11]

Q2: How can I purify my final product and remove the side products?

A2: Flash column chromatography on silica gel is the standard method for purifying substituted triazine derivatives.[7][9] A gradient elution with a solvent system like ethyl acetate/hexane is typically effective. For difficult separations, such as with regioisomers, semi-preparative HPLC may be necessary.[9] In some cases, if the product is a solid, recrystallization can be an effective purification technique.[12]

Q3: What analytical techniques are best for characterizing my final product and confirming the absence of side products?

A3: A combination of analytical techniques should be used for full characterization:

• NMR Spectroscopy (¹H and ¹³C): To confirm the structure of the desired product and identify any impurities.[11]

• Mass Spectrometry (MS): To confirm the molecular weight of the product.[7] Techniques like LC-MS are particularly useful for identifying and quantifying trace impurities.[11][13]

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.[11]

Q4: Are there any safety precautions I should be aware of when working with dichlorotriazines?

A4: Yes. Cyanuric chloride and its derivatives can be lachrymators and may cause burns on contact with skin.[14] All manipulations should be performed in a well-ventilated fume hood.[5] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Summary of Key Reaction Parameters

Parameter	Monosubstitution	Disubstitution (Second Step)	Rationale
Temperature	0°C to 5°C (or lower)[4][5]	Room Temperature to Reflux[2][8]	Controls the degree of substitution by leveraging the decreasing reactivity of the triazine ring.[3]
Nucleophile Stoichiometry	1.0 equivalent[7]	1.0 - 1.5 equivalents[10]	Prevents over-reaction in monosubstitution and drives the more difficult second substitution to completion.
Base	Non-nucleophilic (e.g., DIEA)[8]	Non-nucleophilic (e.g., DIEA, K₂CO₃)[10]	Neutralizes generated HCl without competing with the primary nucleophile.
Solvent	Anhydrous aprotic (e.g., DCM, THF)[7][8]	Anhydrous aprotic (e.g., THF, 1,4-dioxane)[3][10]	Minimizes hydrolysis and provides a suitable medium for the reaction temperature.

By carefully controlling these parameters and understanding the underlying principles of triazine chemistry, you can effectively minimize side reactions and achieve high yields of your desired functionalized products.

References

• Kumar, V., et al. (2017). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game. Frontiers in Chemistry, 5, 59. [Link]

• Shimadzu Scientific Instruments. (n.d.). Method 523: Determination of Triazine Pesticides and their Degradates in Drinking Water by Gas Chromatography/Mass Spectrometry (GC/MS). Retrieved from [Link]

• Kumar, V., et al. (2017). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. MethodsX, 4, 328-334. [Link]

• Kumar, V., et al. (2017). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game. Frontiers in Chemistry, 5. [Link]

• Chen, S. H., & Lee, H. T. (2000). Determination of triazine herbicides in foods with liquid chromatography mass spectrometry. Journal of the Chinese Chemical Society, 47(4A), 767-774. [Link]

• Stanková, M., & Lebl, M. (1996). Library generation through successive substitution of trichlorotriazine. Molecular Diversity, 2(1-2), 75-80. [Link]

• Jafari, M. T., et al. (2014). Chromatographic methods for analysis of triazine herbicides. Environmental Monitoring and Assessment, 186(10), 6147-6163. [Link]

• Google Patents. (n.d.). Preparation method of 2, 4-dichloro-6- (4-methoxyphenyl) -1,3, 5-triazine.

• Giacomelli, G., et al. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Arkivoc, 2006(7), 1-38. [Link]

• Falomir, E., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81-102. [Link]

• Smith, A. M., et al. (2013). Dendrimers Terminated with Dichlorotriazine Groups Provide a Route to Compositional Diversity. Organic Letters, 15(15), 4062-4065. [Link]

• Zhang, W., & Lu, Y. (2006). Fluorous 2,4-Dichloro-1,3,5-triazine (F-DCT) as Amide Coupling Agent. Molecules, 11(10), 794-801. [Link]

• Smith, A. M., et al. (2014). Dendrimers Terminated with Dichlorotriazine Groups Provide a Route to Compositional Diversity. Organic letters, 15(15), 4062-4065. [Link]

• Chouai, A., et al. (2006). SYNTHESIS OF 2-[3,3'-DI-(TERT-BUTOXYCARBONYL)-AMINODIPROPYLAMINE]-4,6,-DICHLORO-1,3,5-TRIAZINE AS A MONOMER AND 1,3,5-[TRIS-PIPERAZINE]-TRIAZINE AS A CORE FOR THE LARGE SCALE SYNTHESIS OF MELAMINE (TRIAZINE) DENDRIMERS. Organic Syntheses, 83, 195. [Link]

• Zhang, W., & Lu, Y. (2006). Fluorous 2,4-Dichloro-1,3,5-triazines (F-DCTs) as Nucleophile Scavengers. Molecules, 11(10), 802-808. [Link]

• Falomir, E., et al. (2006). Synthesis of 2,4,6-tri-substituted-1,3,5-triazines. Molecules, 11(1), 81-102. [Link]

• Falomir, E., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81-102. [Link]

• International Journal of Pharmaceutical Research and Allied Sciences. (2020). Original Article Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and. Retrieved from [Link]

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Reference Data & Comparative Studies

HPLC method validation for purity analysis of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

Title: High-Performance Liquid Chromatography (HPLC) Method Validation for Purity Analysis of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine: A Comparative Guide

Introduction

As a Senior Application Scientist, I frequently encounter the analytical challenges posed by highly reactive chemical intermediates. 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine is a critical electrophilic building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), agrochemicals, and OLED materials. Its chemical structure—featuring a triazine core substituted with a meta-tolyl group and two highly reactive chlorine atoms—makes it exceptionally susceptible to rapid hydrolysis in aqueous environments.

Ensuring the absolute purity of this synthesized compound is paramount. Unreacted starting materials (e.g., cyanuric chloride), positional isomers (such as the ortho- or para-tolyl derivatives), and hydrolysis degradants can severely compromise downstream reaction yields and safety profiles. High-Performance Liquid Chromatography (HPLC) remains the gold standard for this purity assessment due to its high resolution, versatility, and sensitivity[1]. However, developing a self-validating, robust HPLC method requires careful navigation of the analyte's innate reactivity.

This guide provides an objective comparison between a modernized Core-Shell C18 methodology and a traditional Fully Porous C18 approach, grounded in the latest ICH Q2(R2) validation standards for analytical procedures[2].

Part 1: Analytical Strategy and Causality

The Analytical Challenge: Traditional reversed-phase HPLC (RP-HPLC) methods often employ high-pH buffers or extended run times. For 2,4-dichloro-1,3,5-triazine derivatives, extended exposure to aqueous mobile phases—especially at neutral to alkaline pH—triggers nucleophilic aromatic substitution (SNAr) by water. This converts the dichloro species into monochloro-hydroxy and dihydroxy degradants during the analysis itself, leading to artifactual impurity peaks and inaccurate purity reporting.

The Solution: We must employ a fast LC approach using slightly acidic mobile phases to suppress hydroxyl ion concentration, minimizing on-column degradation. Core-enhanced technology (core-shell particles) facilitates high-efficiency separations at lower backpressures compared to sub-2 µm fully porous particles, enabling rapid elution before hydrolysis occurs[3].

Caption: Logical workflow for HPLC method development and ICH Q2(R2) validation.

Part 2: Experimental Protocol

Self-Validating System: To ensure the method is self-validating, a System Suitability Test (SST) must be run prior to any sample analysis. This includes injecting a resolution mixture of the target analyte and cyanuric chloride to verify column performance and baseline separation.

Step-by-Step Methodology:

• Sample Preparation (Critical Step): Dissolve 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine in anhydrous Acetonitrile (HPLC grade) to a concentration of 1.0 mg/mL.

  • Causality: Using an aprotic, anhydrous diluent prevents sample degradation in the autosampler vial prior to injection.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in MS-grade Water (pH ~2.7).

  • Causality: The acidic pH protonates potential residual silanol groups on the column and drastically reduces the concentration of nucleophilic OH⁻ ions, stabilizing the reactive C-Cl bonds[4].

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Chromatographic Conditions:

  • Column: Core-Shell C18 (2.6 µm, 100 x 4.6 mm) vs. Traditional Porous C18 (5.0 µm, 150 x 4.6 mm).

  • Flow Rate: 1.2 mL/min.

  • Gradient: 40% B to 95% B over 6 minutes, hold at 95% B for 2 minutes, re-equilibrate at 40% B for 2 minutes.

  • Column Temperature: 30°C.

  • Causality: Elevated temperatures improve mass transfer but accelerate hydrolysis; 30°C is the optimal thermodynamic compromise.

  • Detection: UV Diode-Array Detection (DAD) at 230 nm and 254 nm. Triazines exhibit strong absorbance in this range due to their conjugated heterocyclic ring system[4].

Part 3: Comparative Performance Data

To objectively evaluate the proposed method, we compared the performance of a 2.6 µm Core-Shell C18 column against a standard 5.0 µm Fully Porous C18 column. The carbon loading of modern C18 phases provides high retention of non-polar analytes via hydrophobic interactions, which is ideal for separating triazine derivatives[3].

Table 1: Chromatographic Performance Comparison

Parameter	Core-Shell C18 (2.6 µm, 100mm)	Fully Porous C18 (5.0 µm, 150mm)	Analytical Advantage
Retention Time (tR)	3.8 min	8.5 min	55% reduction in analysis time, minimizing on-column hydrolysis.
Theoretical Plates (N)	> 18,000	~ 10,500	Sharper peaks, enhancing signal-to-noise ratio (S/N) for low-level impurities.
*Resolution (Rs) **	3.2	1.8	Superior baseline separation from the closely related p-tolyl isomer impurity.
System Backpressure	~ 240 bar	~ 110 bar	Core-shell maintains UPLC-like efficiency at standard HPLC-compatible pressures[3].
On-Column Degradation	Not Detected (<0.05%)	0.4% (Artifactual)	Faster elution prevents the artifactual formation of hydrolysis products.

*Resolution calculated between 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine and 2,4-Dichloro-6-(4-methylphenyl)-1,3,5-triazine.

Part 4: ICH Q2(R2) Method Validation

Following the ICH Q2(R2) guidelines[2], the optimized Core-Shell method was subjected to comprehensive validation to ensure it is fit for its intended purpose: purity analysis and release testing.

• Specificity: The method successfully resolved the main peak from cyanuric chloride (starting material), m-toluic acid (synthetic byproduct), and the dihydroxy-triazine degradant. Peak purity assessment via DAD confirmed no co-elution (Purity Angle < Purity Threshold).

• Linearity & Range: Validated from 0.05% to 120% of the nominal concentration (1.0 mg/mL). The correlation coefficient (R²) was >0.999. The reportable range was confirmed by demonstrating acceptable response, accuracy, and precision across this interval[5].

• Precision (Repeatability): Six replicate injections of the 100% test concentration yielded a Relative Standard Deviation (RSD) of 0.4% for the main peak area, well within the typical ≤ 2.0% acceptance criterion.

• Accuracy: Recovery studies performed by spiking known quantities of impurities into the API matrix at 50%, 100%, and 150% of the specification limit demonstrated recoveries between 98.5% and 101.2%.

• Robustness: Deliberate variations in column temperature (±2°C), flow rate (±0.1 mL/min), and mobile phase pH (±0.2 units) showed no significant impact on the resolution (Rs > 2.0 in all cases), fulfilling the ICH Q2(R2) robustness criteria[6].

Caption: Nucleophilic aromatic substitution (SNAr) hydrolysis pathway of the dichloro-triazine.

Conclusion

For the purity analysis of highly reactive intermediates like 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine, traditional HPLC methods often induce the very degradation they are meant to measure. By transitioning to a Core-Shell C18 stationary phase combined with a slightly acidic, fast-gradient mobile phase, analytical scientists can eliminate artifactual degradation. The resulting method not only halves the analysis time but also fully complies with ICH Q2(R2) validation requirements, ensuring absolute scientific integrity in the drug development pipeline.

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A Comparative Guide to the Reactivity of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine and 2,4-Dichloro-6-phenyl-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, 2,4-dichloro-6-substituted-1,3,5-triazines are highly valued as versatile intermediates. Their utility lies in the sequential and controlled displacement of two chlorine atoms by various nucleophiles, allowing for the construction of diverse and complex molecular architectures. This guide provides a detailed comparison of the reactivity of two such triazine derivatives: 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine and 2,4-dichloro-6-phenyl-1,3,5-triazine .

The primary focus of this analysis is the influence of the 3-methyl substituent on the phenyl ring on the susceptibility of the triazine core to nucleophilic attack. While direct, side-by-side kinetic studies for these two specific compounds are not extensively documented in peer-reviewed literature, this guide will leverage established principles of physical organic chemistry to provide a robust, theory-backed comparison.

Theoretical Basis for Reactivity: An Electron-Donating Influence

The reactivity of the chlorine atoms on the 1,3,5-triazine ring is governed by a nucleophilic aromatic substitution (SNAr) mechanism. The inherent electron deficiency of the triazine ring, caused by the presence of three electronegative nitrogen atoms, makes the carbon atoms highly electrophilic and thus, susceptible to nucleophilic attack.[1][2] The substitution of the two chlorine atoms is a stepwise process, and the reactivity of the second chlorine is modulated by the electronic nature of the group that replaced the first.[3]

The key difference between the two molecules is the presence of a methyl group at the meta-position of the phenyl ring in 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine. The methyl group is a well-known electron-donating group, primarily through an inductive effect and hyperconjugation.[4][5] This electron-donating nature of the methyl group has a direct impact on the electronic properties of the attached phenyl ring, which in turn influences the electron density of the triazine core.

The 3-methylphenyl substituent is, therefore, a stronger electron-donating group compared to the unsubstituted phenyl group. This increased electron donation to the triazine ring raises its electron density, thereby deactivating it towards subsequent nucleophilic attack. Consequently, 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine is expected to be slightly less reactive towards nucleophiles than 2,4-dichloro-6-phenyl-1,3,5-triazine . The more electron-rich triazine ring in the 3-methylphenyl derivative presents a less electrophilic target for an incoming nucleophile, leading to a slower reaction rate.

The steric effect of the meta-methyl group is generally considered to be minimal in this context.[6][7] The nucleophilic attack occurs at the carbon atoms of the triazine ring, and the substituent on the phenyl ring is sufficiently distant so as not to cause significant steric hindrance.

The SNAr Mechanism: A Stepwise Approach

The nucleophilic aromatic substitution on these dichlorotriazines proceeds via a two-step addition-elimination mechanism.[1][2]

• Nucleophilic Attack: The reaction is initiated by the attack of a nucleophile on one of the electron-deficient carbon atoms of the triazine ring that bears a chlorine atom. This is typically the rate-determining step and results in the formation of a resonance-stabilized anionic intermediate, often referred to as a Meisenheimer complex.

• Chloride Elimination: The aromaticity of the triazine ring is then restored by the expulsion of a chloride ion, which is a good leaving group.

The presence of an electron-donating group, such as the 3-methylphenyl substituent, slightly destabilizes the negatively charged Meisenheimer complex, further contributing to the reduced reactivity compared to the unsubstituted phenyl analog.

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Mass Spectrometry Fragmentation Patterns of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine: A Comparative Guide to Analytical Platforms

Executive Summary

As a critical intermediate in the synthesis of advanced agrochemicals, cross-linking agents, and OLED materials, 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine (Formula: C10H7Cl2N3, MW: 240.09 g/mol ) requires rigorous structural validation. Its push-pull electronic topology—featuring an electron-deficient triazine core flanked by two highly labile chlorine atoms and a moderately electron-donating m-tolyl group—dictates complex behavior in the gas phase.

This guide objectively compares the performance of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) against Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) for the structural elucidation and quantification of this compound.

Platform Comparison & Ionization Causality

When establishing an analytical assay, the choice of ionization platform fundamentally alters the observed mass spectrum. Understanding the causality behind these differences is essential for method development.

• GC-EI-MS (Hard Ionization):

  • The Causality: The standard 70 eV electron beam vastly exceeds the ionization energy of the triazine ring (~9–10 eV). This excess internal energy forces reproducible, thermodynamically driven bond cleavages [1]. It is the superior platform for de novo structural confirmation because the extensive fragmentation pattern serves as a unique, library-matchable chemical fingerprint.

• LC-ESI-MS/MS (Soft Ionization + CID):

  • The Causality: Electrospray ionization (ESI) in positive mode gently protonates the triazine nitrogen, yielding an intact, even-electron [M+H]+ ion. By applying a specific collision energy (CE) in a collision cell, researchers can induce controlled Collision-Induced Dissociation (CID) [4]. This platform is superior for high-sensitivity quantification in complex matrices due to its high signal-to-noise ratio.

Experimental workflow comparing GC-EI-MS and LC-ESI-MS/MS analytical platforms.

Mechanistic Fragmentation Pathways

Understanding the exact m/z transitions and the mechanisms behind them is critical for accurate peak assignment and assay troubleshooting.

Electron Ionization (EI) Pathways

Under EI conditions, the molecular ion [M]•+ appears at m/z 239. Due to the presence of two chlorine isotopes (³⁵Cl and ³⁷Cl), the molecular ion exhibits a classic A/A+2/A+4 isotopic cluster in a ~9:6:1 ratio (m/z 239, 241, 243)[2].

• Halogen Radical Loss: The weakest bonds in the molecule are the C-Cl bonds. The primary fragmentation is the homolytic cleavage of a chlorine radical (35 Da), yielding the highly abundant [M - Cl]+ cation at m/z 204.

• Ring Extrusion/Contraction: 1,3,5-triazines characteristically undergo ring-opening via the extrusion of neutral nitriles [3]. The loss of ClCN (61 Da) from the molecular ion produces a radical cation at m/z 178.

• Aryl Cleavage: The loss of the m-tolyl nitrile group (ArCN, 117 Da) results in a diagnostic fragment at m/z 122.

• Tropylium Formation: The m-methylphenyl group undergoes a well-documented rearrangement to form the highly stable, fully conjugated tropylium ion [C7H7]+ at m/z 91. This serves as a dominant diagnostic peak in the lower mass range.

Primary EI-MS fragmentation pathways of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine.

Electrospray Ionization (ESI-MS/MS) Pathways

In ESI+, the protonated molecule [M+H]+ at m/z 240 is isolated in the first quadrupole (Q1).

• CID Fragmentation: Upon collision with argon gas, the even-electron [M+H]+ ion prefers to lose neutral molecules rather than radicals [4]. The dominant transition is the loss of neutral HCl (36 Da) to yield m/z 204.

• MRM Transitions: For Multiple Reaction Monitoring (MRM), the transition 240 → 204 is utilized as the primary quantifier, while 240 → 91 (tropylium) serves as the qualifier.

Quantitative Data Comparison

The following table summarizes the performance metrics and spectral data for both analytical platforms, allowing researchers to select the appropriate method based on their specific project requirements.

Analytical Parameter	GC-EI-MS (Hard Ionization)	LC-ESI-MS/MS (Soft Ionization)
Ionization Source	70 eV Electron Impact	Electrospray (Positive Mode, ESI+)
Precursor Ion	[M]•+ (m/z 239, 241, 243)	[M+H]+ (m/z 240, 242, 244)
Primary Fragments	m/z 204, 178, 122, 91	m/z 204, 91
Isotopic Pattern	9:6:1 (Confirms two Cl atoms)	9:6:1 (Confirms two Cl atoms)
Typical LOD	10 – 50 ng/mL	0.1 – 1.0 ng/mL
Linear Dynamic Range	2–3 orders of magnitude	4–5 orders of magnitude
Best Application	De novo structural elucidation	High-throughput trace quantification

Self-Validating Experimental Protocols

To ensure data trustworthiness, the following protocols are designed as self-validating systems. They incorporate mandatory System Suitability Tests (SST) and utilize an isotopically labeled internal standard (IS), such as 2,4-Dichloro-6-phenyl-1,3,5-triazine-d5 [5], to correct for matrix effects and injection variability.

Protocol A: GC-EI-MS Structural Elucidation

Causality for choices: GC is selected because the target compound is sufficiently volatile and thermally stable. A non-polar DB-5MS column is utilized to prevent active-site adsorption of the reactive chlorine atoms.

• System Suitability Test (SST): Inject 1 µL of a decafluorotriphenylphosphine (DFTPP) tuning standard.

  • Validation Check: Ensure the m/z 198/199 and 442/443 ion ratios meet standard EPA method 8270 criteria before proceeding to sample analysis.

• Sample Preparation: Dissolve 1.0 mg of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine in 1.0 mL of LC-MS grade hexane. Spike the solution with 10 µg/mL of the d5-IS.

• Injection: Inject 1 µL in splitless mode (Inlet Temp: 250°C) to maximize the transfer of the intact molecule onto the column head.

• Chromatography: Set the oven program to 80°C (hold 1 min), then ramp at 15°C/min to 300°C (hold 5 min).

• MS Acquisition: Acquire data in full scan mode (m/z 50–350).

  • Validation Check: The IS must elute within ±0.05 min of the target analyte, and its m/z 244 molecular ion must display the correct 9:6:1 isotopic pattern.

Protocol B: LC-ESI-MS/MS Quantitative Assay

Causality for choices: A reversed-phase C18 column is paired with an acidic mobile phase (0.1% formic acid) to intentionally drive the equilibrium toward the protonated [M+H]+ state, thereby maximizing ESI+ ionization efficiency.

• Matrix Blank Validation: Inject a blank solvent containing only the d5-IS.

  • Validation Check: Confirm zero background noise at the m/z 240 → 204 transition to definitively rule out column carryover.

• Sample Preparation: Dilute the sample in 50:50 Acetonitrile:Water (v/v) containing 0.1% Formic Acid to a final concentration of 100 ng/mL. Spike with 10 ng/mL of the d5-IS.

• Chromatography: Use a flow rate of 0.4 mL/min. Apply a gradient from 10% B to 90% B over 5 minutes (Mobile Phase A = H2O + 0.1% FA; Mobile Phase B = MeCN + 0.1% FA).

• MS/MS Parameters: Set capillary voltage to 3.5 kV. Isolate m/z 240 in Q1. Apply a Collision Energy (CE) of 20 eV. Monitor Q3 for the m/z 204 (quantifier) and m/z 91 (qualifier) product ions.

References

• NIST Mass Spectrometry Data Center. "1,3,5-Triazine - Mass spectrum (electron ionization)." NIST Chemistry WebBook. URL:[Link]

• National Center for Biotechnology Information. "2,4-Dichloro-6-phenyl-1,3,5-triazine." PubChem Compound Summary for CID 15549. URL:[Link]

• "Fragmentation patterns in the electron impact mass spectra of 1,3,5-triazin-2-one derivatives." Arkivoc. URL:[Link]

• "The ESI CAD fragmentations of protonated 2,4,6-tris(benzylamino)- and tris(benzyloxy)-1,3,5-triazines involve benzyl-benzyl interactions: a DFT study." PubMed. URL:[Link]

A Comparative Guide to Electron Mobility in Triazine-Based Host Materials: A Case Study of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

Introduction: The Critical Role of Electron Mobility in Organic Electronics

The advancement of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs) is intrinsically linked to the performance of the constituent organic semiconductor materials. Within these devices, the efficient transport of charge carriers—electrons and holes—is paramount for achieving high efficiency, low operating voltages, and long operational lifetimes. Host materials in the emissive layer of an OLED, for instance, must facilitate balanced charge injection and transport to the guest emitter molecules. An imbalance, often caused by lower electron mobility compared to hole mobility, can lead to charge accumulation at interfaces, exciton quenching, and reduced device performance.

The 1,3,5-triazine core has emerged as a highly promising building block for electron-transporting and bipolar host materials. Its inherent electron-deficient nature, a result of the three electronegative nitrogen atoms, provides a strong driving force for accepting and transporting electrons. This guide provides a comparative study of the electron mobility in host materials, with a specific focus on the potential performance of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine. While direct experimental data for this specific molecule is not yet prevalent in published literature, we can project its performance based on the established properties of the triazine core and the electronic influence of its substituents. This analysis is juxtaposed with experimentally determined electron mobility values for well-established triazine derivatives and other common host materials, providing a predictive framework for researchers.

Understanding and Measuring Electron Mobility: Key Experimental Protocols

The charge carrier mobility (µ) is a measure of how quickly a charge carrier (electron or hole) can move through a material under the influence of an electric field. Several techniques are employed to quantify this crucial parameter in organic semiconductors, each with its own set of advantages and considerations.

Time-of-Flight (TOF) Photoconductivity

The Time-of-Flight (TOF) method is a direct and widely used technique to measure the drift mobility of charge carriers.[1] In a typical TOF experiment, a thin film of the organic material is sandwiched between two electrodes, forming a capacitor-like structure. A short pulse of highly absorbed light (e.g., from a laser) generates a sheet of electron-hole pairs near one of the electrodes. A bias voltage applied across the device separates these pairs and causes one type of carrier (e.g., electrons) to drift across the film to the collecting electrode. The resulting transient photocurrent is monitored with an oscilloscope. The transit time (tT) of the carriers across the film of thickness L under an applied electric field E is used to calculate the mobility (µ) using the following relation:

µ = L / (tT * E*)

The key advantage of TOF is that it provides a direct measurement of the bulk charge transport properties.

Caption: Workflow for the Time-of-Flight (TOF) electron mobility measurement technique.

Space-Charge-Limited Current (SCLC) Method

The Space-Charge-Limited Current (SCLC) method is another common technique for determining charge carrier mobility, particularly in thin-film devices. This method analyzes the current-voltage (I-V) characteristics of a single-carrier device (i.e., an electron-only or hole-only device). At a sufficiently high voltage, the injected charge carrier density exceeds the intrinsic carrier density, and the current becomes limited by the space charge of these injected carriers. In a trap-free semiconductor, the current density (J) in the SCLC regime is described by the Mott-Gurney law:

J = (9/8) * εr * ε0 * µ * (V2 / L3)

where εr is the relative permittivity of the material, ε0 is the permittivity of free space, µ is the carrier mobility, V is the applied voltage, and L is the film thickness. By plotting J vs. V2, the mobility can be extracted from the slope of the linear region. This method is advantageous as it uses a simpler device structure and measurement setup compared to TOF.

Caption: Experimental workflow for the Space-Charge-Limited Current (SCLC) method.

Organic Field-Effect Transistor (OFET) Characterization

An OFET is a three-terminal device (source, drain, and gate) that can also be used to determine charge carrier mobility.[2] In an OFET, a voltage applied to the gate electrode accumulates charge carriers at the semiconductor-insulator interface, forming a conductive channel between the source and drain electrodes. The mobility can be extracted from the transfer characteristics (drain current, ID, vs. gate voltage, VG) of the device operating in the saturation regime:

ID,sat = (W / 2L) * µ * Ci * (VG - VTh)2

where W and L are the channel width and length, respectively, Ci is the capacitance per unit area of the gate insulator, and VTh is the threshold voltage. OFET measurements are particularly useful for screening new materials and understanding charge transport at the dielectric interface.

Comparative Analysis of Electron Mobility

The electron mobility of an organic material is highly dependent on its molecular structure, intermolecular interactions, and solid-state packing. The electron-deficient triazine core is an excellent foundation for high electron mobility. The substituents on the triazine ring play a crucial role in fine-tuning the electronic properties and morphology.

Host Material	Core Structure	Electron Mobility (µe) (cm²/Vs)	Measurement Method
2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine	1,3,5-Triazine	(Predicted)	-
2,4,6-tris(biphenyl-3-yl)-1,3,5-triazine (T2T)	1,3,5-Triazine	> 10⁻⁴	TOF
2,4,6-tris(triphenyl-3-yl)-1,3,5-triazine (T3T)	1,3,5-Triazine	> 10⁻⁴	TOF
2,4,6-tris(9,9′-spirobifluorene-2-yl)-1,3,5-triazine (TST)	1,3,5-Triazine	> 10⁻⁴	TOF
TPBi	Benzimidazole	2.2 x 10⁻⁵ to 5.6 x 10⁻⁸	SCLC, Admittance
Alq₃	8-Hydroxyquinoline-Al	1.2 x 10⁻⁵ to 2 x 10⁻⁶ (up to 0.23 intrinsic)	TEL, TOF, µSR

Data sourced from references[1][3][4][5][6][7][8].

Analysis of Benchmark Triazine Derivatives

As shown in the table, star-shaped 1,3,5-triazine derivatives like T2T, T3T, and TST exhibit excellent electron mobilities, all exceeding 10⁻⁴ cm²/Vs as measured by the TOF technique.[7][8] This high mobility is attributed to the inherent electron-transporting nature of the triazine core. The bulky aryl substituents in these molecules also play a role in preventing excessive crystallization and promoting good film-forming properties, which are essential for device fabrication.

Performance of Standard Host Materials

In comparison, widely used host and electron-transporting materials such as TPBi (2,2′,2″-(1,3,5-benzinetriyl)-tris(1-phenyl-1-H-benzimidazole)) and Alq₃ (tris(8-hydroxyquinoline)aluminum) generally exhibit lower electron mobilities, typically in the range of 10⁻⁵ to 10⁻⁶ cm²/Vs.[1][4][5][6] While these materials have been instrumental in the development of OLED technology, there is a continuous search for materials with higher electron mobility to further improve device performance.

Predicted Performance of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

Based on the available data, we can make an informed prediction about the electron mobility of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine.

Caption: Molecular structure of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine.

• Triazine Core : The presence of the 1,3,5-triazine ring suggests a high intrinsic potential for electron transport, likely in the range of 10⁻⁴ cm²/Vs or higher, similar to other triazine derivatives.

• Dichloro-Substituents : The two chlorine atoms are strongly electron-withdrawing. This will lower the LUMO (Lowest Unoccupied Molecular Orbital) energy level of the molecule. A lower LUMO level generally facilitates electron injection from the cathode and can enhance electron transport.

• 3-Methylphenyl Substituent : The 3-methylphenyl group is a relatively bulky, non-planar substituent. This will influence the intermolecular packing in the solid state. While it may disrupt close π-π stacking compared to a planar molecule, this can also be advantageous in preventing the formation of crystalline domains that can act as traps for charge carriers, thus promoting amorphous films with good morphological stability. The methyl group is weakly electron-donating, which will have a minor electronic effect compared to the strongly withdrawing triazine core and chloro-substituents.

Considering these factors, it is reasonable to hypothesize that 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine would exhibit an electron mobility comparable to or potentially exceeding that of the benchmark triazine derivatives (>10⁻⁴ cm²/Vs) . This would place it significantly above standard host materials like TPBi and Alq₃, making it a very promising candidate for high-performance OLEDs and other organic electronic devices.

Conclusion and Future Outlook

This comparative guide highlights the exceptional potential of 1,3,5-triazine-based materials for efficient electron transport. While direct experimental verification for 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine is pending, a systematic analysis of its structural components and comparison with established materials strongly suggests it is a candidate for high electron mobility. The combination of an electron-deficient core, electron-withdrawing substituents, and a morphology-controlling aryl group provides a sound design strategy for next-generation host materials.

For researchers and professionals in drug development and materials science, the key takeaway is the importance of a multi-faceted approach to material evaluation. This includes not only the synthesis of novel compounds but also their thorough characterization using a combination of techniques like TOF, SCLC, and OFET measurements. The protocols and comparative data presented herein provide a robust framework for such investigations, paving the way for the rational design of materials that will drive future innovations in organic electronics.

References

• Study on Electron Transport Characterization in TPBi Thin Films and OLED Application. The Journal of Physical Chemistry C. [Link]

• Space Charge Limited Current (SCLC) for Mobility in Organic & Perovskite Semiconductors. Fluxim. [Link]

• Intrinsic Mobility Limit for Anisotropic Electron Transport in Alq3. Physical Review Letters. [Link]

• Intrinsic mobility limit for anisotropic electron transport in Alq3. PubMed. [Link]

• Seven-member-ring-based electron-transporting materials for high-efficiency OLEDs. Journal of Materials Chemistry C. [Link]

• Electron mobility in tris(8-hydroxyquinoline)aluminum (Alq3) films by transient electroluminescence. Applied Physics Letters. [Link]

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• 1,3,5-Triazine derivatives as new electron transport–type host materials for highly efficient green phosphorescent OLEDs. Journal of Materials Chemistry. [Link]

• Halogenated Tetraazapentacenes with Electron Mobility as High as 27.8 cm 2 V −1 s −1 in Solution-Processed n-Channel Organic Thin-Film Transistors. ResearchGate. [Link]

• Electronic Structure and Charge Transport Properties of a Series of 3,6-(Diphenyl)-s-tetrazine Derivatives: Are They Suitable Candidates for Molecular Electronics?. SciSpace. [Link]

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Safety & Regulatory Compliance

2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine proper disposal procedures

Standard Operating Procedure: Disposal and Quenching of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

As a highly reactive, electrophilic halogenated heterocycle, 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine demands stringent handling and disposal protocols. Dichloro-1,3,5-triazine derivatives are acutely moisture-sensitive and react rapidly and exothermically with water to generate corrosive hydrogen chloride (HCl) gas, which can pressurize containers and lead to violent ruptures[1].

This guide provides drug development professionals and laboratory scientists with self-validating, step-by-step methodologies for the safe quenching, containment, and disposal of this reagent.

Hazard Profile and Waste Segregation

Before initiating any disposal procedure, it is critical to understand the chemical causality dictating these protocols. The two chlorine atoms on the triazine ring are highly susceptible to nucleophilic aromatic substitution. Uncontrolled exposure to ambient moisture, uncontrolled aqueous environments, or incompatible waste streams will result in runaway exothermic reactions[1].

Table 1: Personal Protective Equipment (PPE) Requirements

PPE Category	Specification	Causality / Rationale
Eye Protection	Snug-fitting chemical safety goggles and full face shield.	Protects against splashes during exothermic quenching and HCl gas evolution.
Hand Protection	Heavy-duty Nitrile or Neoprene gloves (double-gloved).	Prevents severe skin burns and sensitization from the reactive triazine core.
Body Protection	Flame-retardant lab coat and chemical-resistant apron.	Shields against corrosive degradation if a localized thermal event occurs.

| Respiratory | NIOSH-approved respirator with acid gas/organic vapor cartridges. | Required only if handling outside a certified fume hood or during a spill cleanup. |

Disposal Protocol A: Unused or Expired Reagents

If you possess unused, expired, or degraded 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine in its original manufacturer container, do not attempt to quench the material [2].

• Verify Container Integrity: Ensure the original container is structurally sound and tightly sealed. Do not remove the seal or attempt to "air-quench" the headspace by piercing the septum[2].

• Labeling: Attach a hazardous waste tag explicitly listing the chemical name and its primary hazards (Water-Reactive, Corrosive, Toxic).

• EHS Submission: Submit the sealed container directly to your institution's Environmental Health and Safety (EHS) department as highly reactive hazardous waste[2].

Scientific Rationale: Attempting to quench bulk quantities of pure reactive solids in a single vessel often leads to localized overheating, rapid HCl gas expansion, and loss of containment. EHS utilizes specialized high-temperature incineration facilities to safely destroy bulk reactive solids.

Disposal Protocol B: Quenching Reaction Mixtures (Lab-Scale)

Reaction mixtures, filtrates, or residues containing unreacted 2,4-dichloro-6-(3-methylphenyl)-1,3,5-triazine must be carefully and completely quenched as part of the experimental workflow before they are transferred to standard waste carboys[2].

The quenching process utilizes controlled alcoholysis or alkaline hydrolysis to systematically replace the labile chlorine atoms with stable alkoxy or hydroxy groups[3][4].

Step-by-Step Quenching Methodology

• Temperature Control: Transfer the reaction flask containing the triazine residue to a certified chemical fume hood. Submerge the flask in an ice-water bath and allow the mixture to cool to 0 °C.

  • Causality: The first nucleophilic substitution of the dichloro-triazine is highly exothermic. Cooling prevents solvent boil-off and controls the reaction rate[4].

• Base Addition: Add a mild, non-nucleophilic base (e.g., ethyldiisopropylamine or pyridine) to the mixture (approx. 2.5 equivalents relative to the estimated triazine residue).

  • Causality: The base acts as an acid scavenger, neutralizing the HCl generated during substitution and preventing acid-catalyzed side reactions[4].

• Quenching Agent Addition: Slowly, dropwise, add an excess of methanol (for alcoholysis) or 1M aqueous NaOH (for hydrolysis) via an addition funnel.

• Sequential Stirring: Stir the mixture at 0 °C for 30 minutes. Then, remove the ice bath and allow the mixture to warm to room temperature, stirring for an additional 2 to 4 hours.

  • Causality: While the first chlorine is displaced rapidly, the second chlorine atom is significantly less reactive due to charge accumulation in the triazine nucleus, requiring higher temperatures and longer reaction times for complete conversion[3].

• Validation: Analyze a small aliquot via TLC or LC-MS to confirm the complete disappearance of the dichloro starting material.

• Waste Transfer: Once validated as fully quenched and neutralized (pH 6-8), transfer the stable mixture to the appropriate segregated hazardous waste container (e.g., "Halogenated Organic Waste" or "Aqueous Basic Waste").

Mechanistic pathway of dichloro-1,3,5-triazine quenching via sequential nucleophilic substitution.

Emergency Spill Containment (Dry Method)

In the event of a spill, under no circumstances should water be used for cleanup [1].

• Evacuate and Ventilate: Immediately clear personnel from the immediate area and ensure fume hood sashes are open to maximize room exhaust.

• Dry Containment: Wearing full PPE, surround and cover the spilled solid or liquid with an inert, non-reactive absorbent material such as dry sand, vermiculite, or a commercial dry spill kit.

• Mechanical Collection: Use non-sparking tools (e.g., a plastic dustpan and brush) to gently sweep up the absorbed material. Avoid generating airborne dust.

• Sealing and Disposal: Place the collected material into a heavy-duty, sealable polyethylene container. Label it immediately as "Hazardous Waste - Unquenched Water-Reactive Triazine Spill Debris" and contact EHS for emergency pickup.

Table 2: Waste Segregation and Storage Guidelines

Waste Category	Container Type	Storage Conditions	Incompatibilities
Unused Pure Chemical	Original manufacturer glass bottle, sealed.	Store in a desiccator or under inert gas (Argon/N2) at 2-8 °C.	Water, strong oxidizers, alcohols, amines.
Quenched Organic Waste	HDPE (High-Density Polyethylene) carboy.	Room temperature, secondary containment tray.	Strong acids, unquenched reactive metals.

| Spill Debris (Unquenched) | Sealable polyethylene bucket. | Keep dry, isolated from other waste streams pending EHS pickup. | Aqueous waste streams, ambient humidity. |

References

• Disposal of Highly Reactive Reagents - UPenn EHRS - University of Pennsylvania. upenn.edu. Retrieved from: [Link]

• Nucleophilic aromatic substitution in heterocycles: alcoholysis and hydrolysis of 2-anilino-4,6-dichloro-1,3,5-triazines - Journal of the Chemical Society, Perkin Transactions 2. rsc.org. Retrieved from: [Link]

• Study of the Reactivities of Acid-Catalyzed O-Benzylating Reagents Based on Structural Isomers of 1,3,5-Triazine - The Journal of Organic Chemistry. acs.org. Retrieved from: [Link]

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A Comprehensive Guide to the Safe Handling of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine

This document provides essential safety protocols and logistical guidance for researchers, scientists, and drug development professionals engaged in the handling of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine. The information herein is synthesized from established safety data for structurally analogous dichlorotriazine and chlorotriazine compounds to ensure a robust and precautionary approach to laboratory safety.

Understanding the Hazard Landscape

While a specific Safety Data Sheet (SDS) for 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine is not publicly available, data from related chlorinated triazine compounds indicate a consistent hazard profile. These compounds are generally classified with the following hazards:

• Acute Oral Toxicity : Harmful if swallowed.[1][2]

• Skin Corrosion/Irritation : Causes skin irritation.[1][2][3]

• Serious Eye Damage/Eye Irritation : Causes serious eye irritation or damage.[1][2][3][4][5]

• Specific Target Organ Toxicity (Single Exposure) : May cause respiratory irritation.[1][2][3]

Given these potential hazards, adherence to stringent safety protocols is paramount to mitigate risk and ensure the well-being of all laboratory personnel.

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent use of appropriate PPE is non-negotiable when handling 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine. The following table outlines the recommended PPE, drawing upon best practices for similar chemical entities.

Protection Type	Recommended PPE	Rationale and Key Considerations
Eye and Face Protection	Chemical safety goggles and a face shield.[2][6]	Protects against splashes and airborne particles that can cause severe eye irritation or damage. Standard safety glasses with side shields may not provide adequate protection.[1][6]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	Prevents direct skin contact, which can lead to irritation.[7] Gloves must be inspected for integrity before each use and disposed of properly after handling the compound.[4][8]
Body Protection	A laboratory coat or a chemical-resistant apron.	Provides a critical barrier against accidental spills and contamination of personal clothing.[1]
Respiratory Protection	A NIOSH-approved respirator with cartridges for organic vapors and particulates.	Recommended when working with the solid compound outside of a certified chemical fume hood or in situations with poor ventilation to prevent respiratory tract irritation.[8]

Operational Plan for Safe Handling

• Verify Engineering Controls : Ensure a certified chemical fume hood is operational.

• Inspect PPE : Check all personal protective equipment for any signs of damage or wear.[9]

• Review Protocol : Familiarize yourself with the entire experimental procedure before beginning.

• Prepare Workspace : Ensure the work area is clean, uncluttered, and all necessary equipment is readily accessible.

• Don PPE : Put on all required personal protective equipment as detailed in the table above.

• Work in a Fume Hood : Conduct all manipulations of the solid compound or its solutions within a certified chemical fume hood to minimize inhalation exposure.[1][10]

• Weighing : When weighing the solid material, use a balance inside the fume hood or a ventilated balance enclosure to control dust.[9]

• Avoid Dust Generation : Handle the solid with care to prevent it from becoming airborne.

• Solution Preparation : When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

• Post-Handling : After handling, wash hands thoroughly with soap and water, even after wearing gloves.[2][8] Decontaminate all surfaces and equipment used.[1]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][10]

• Skin Contact : Remove contaminated clothing and wash the affected area with plenty of soap and water. If irritation persists, seek medical attention.[8][10]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[8][10]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2][8]

• Spill : For minor spills, absorb the material with an inert, non-combustible absorbent (e.g., sand, earth, vermiculite).[1] Place the contaminated material into a suitable, labeled container for hazardous waste disposal.[1] For major spills, evacuate the area and contact your institution's emergency response team.[1]

Disposal Plan: Environmental Responsibility

Proper disposal of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine and any contaminated materials is a critical aspect of laboratory safety and environmental stewardship.

• All waste containing this compound, including excess solid, solutions, and contaminated consumables (e.g., gloves, weighing paper, pipette tips), must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.[9]

• Dispose of all chemical waste through a licensed hazardous waste disposal company.[9] Adhere strictly to all local, state, and federal regulations governing hazardous waste disposal.[11]

• DO NOT dispose of this chemical down the drain or in the regular trash.[8][9] Chlorinated aromatic compounds can be harmful to aquatic life and may persist in the environment.[12][13]

• Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[9]

Visual Workflow for Safe Handling

The following diagram illustrates the key stages of safely handling 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine, from preparation to disposal.

Caption: A flowchart outlining the essential steps for the safe handling of 2,4-Dichloro-6-(3-methylphenyl)-1,3,5-triazine.

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